(2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine

• CAS: 418788-17-7

Core Science & Biosynthesis

A Technical Guide to the IUPAC Nomenclature of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine

Abstract

Precise and unambiguous chemical nomenclature is the bedrock of scientific communication, particularly within the fields of medicinal chemistry and drug development. The improper naming of a compound can lead to critical errors in research, patent filings, and regulatory submissions. This technical guide provides an in-depth, systematic derivation of the International Union of Pure and Applied Chemistry (IUPAC) name for the secondary amine commonly referred to as (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. By deconstructing the molecule into its constituent functional groups and applying the foundational principles of IUPAC nomenclature, we will establish its correct and preferred systematic name. This paper serves as a reference for researchers, chemists, and professionals, illustrating the logical framework behind naming complex organic molecules and ensuring consistency in scientific discourse.

Foundational Principles of Naming Unsymmetrical Secondary Amines

Amines are organic derivatives of ammonia where one or more hydrogen atoms are replaced by alkyl or aryl groups.[1][2] They are classified based on the number of organic substituents attached to the nitrogen atom:

• Primary (1° amine): One organic group attached to the nitrogen (R-NH₂).

• Secondary (2° amine): Two organic groups attached to the nitrogen (R₂-NH).[1]

• Tertiary (3° amine): Three organic groups attached to the nitrogen (R₃-N).

The molecule , (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, is a secondary amine , as the nitrogen atom is bonded to two distinct benzyl-derived groups.

For unsymmetrical secondary and tertiary amines, where the organic groups attached to the nitrogen are different, the IUPAC system employs a specific and logical protocol. The core principle is to designate the largest or most complex carbon chain as the parent alkane, with the amine functionality named as an "alkanamine".[3][4] Any other organic groups on the nitrogen atom are treated as substituents, and their position is designated with the locant N- to signify their attachment to the nitrogen.[2][4]

Molecular Deconstruction and Component Analysis

To systematically name the target molecule, we must first identify its fundamental components. This process involves recognizing the core amine structure and the two distinct substituents bonded to it.

Component	Chemical Structure	Description
Core Functional Group	-NH-	A secondary amine nitrogen, forming the central linkage of the molecule.
Substituent 1	2-F-C₆H₄-CH₂-	A 2-fluorobenzyl group. Systematically, this is a (2-fluorophenyl)methyl group.
Substituent 2	4-CH₃O-C₆H₄-CH₂-	A 4-methoxybenzyl group. Systematically, this is a (4-methoxyphenyl)methyl group.

Both substituents are derivatives of benzylamine (phenylmethanamine), which establishes the foundational structures we will use for the formal naming process.[5]

Systematic Derivation of the Preferred IUPAC Name

The derivation follows a stepwise process that ensures a logical and reproducible outcome, adhering to IUPAC conventions.

Step 1: Selection of the Parent Amine Structure

The molecule is an amine substituted on a methane carbon. The two potential parent structures are (2-fluorophenyl)methanamine and (4-methoxyphenyl)methanamine. According to IUPAC Rule C-814.4, for unsymmetrical amines, the most senior radical is chosen for the parent primary amine.[6] In cases where the parent chains are of equal length (both are methanamines), and no other functional group takes precedence, the choice can be guided by the complexity of the substituents. However, a common and accepted practice is to select one as the parent and name the other as an N-substituent.

For clarity and consistency with chemical database conventions, we will select the (4-methoxyphenyl)methanamine moiety as the parent structure. The systematic name for this parent is 1-(4-methoxyphenyl)methanamine .[7] The '1-' locant, while technically redundant as there is only one carbon, is included for maximum clarity.

Step 2: Identification and Naming of the N-Substituent

With the parent amine chosen, the remaining group attached to the nitrogen atom is the 2-fluorobenzyl group. As a substituent, its systematic name is (2-fluorophenyl)methyl . The parentheses are crucial as they enclose a complex substituent containing a substituted phenyl ring.

Step 3: Assembly of the Full IUPAC Name

The final step is to combine the parent name and the substituent name, using the N- locant to specify that the (2-fluorophenyl)methyl group is attached to the nitrogen atom of the parent amine.

The resulting preferred IUPAC name is: N-[(2-fluorophenyl)methyl]-1-(4-methoxyphenyl)methanamine

The logical assembly of this name is visualized in the diagram below.

Caption: Diagram illustrating the selection of the parent amine and the N-substituent.

Alternative Naming Conventions and Discussion

It is important for researchers to recognize other potential, albeit non-preferred, names for this compound.

• Alternative Systematic Name: If the (2-fluorophenyl)methanamine moiety were chosen as the parent, the name would be N-[(4-methoxyphenyl)methyl]-1-(2-fluorophenyl)methanamine . While this name is also systematically derived, chemical databases like PubChem establish a preferred name to avoid ambiguity, and the convention often follows the pattern established in Step 3.[7]

• Radicofunctional Name: The name provided in the topic, (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine , is a common or radicofunctional name.[2] This style names the alkyl/aryl radicals alphabetically and appends the functional class name "-amine". While widely understood and often found in chemical catalogs, it is not the preferred systematic IUPAC name required for formal publications and regulatory documentation.[8]

Conclusion

Through a systematic application of IUPAC nomenclature rules for unsymmetrical secondary amines, the preferred and unambiguous name for the compound (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is determined to be N-[(2-fluorophenyl)methyl]-1-(4-methoxyphenyl)methanamine . This process, which involves deconstructing the molecule, selecting a parent amine, and identifying the N-substituent, underscores the logical and hierarchical nature of chemical nomenclature. Adherence to these systematic principles is paramount for ensuring clarity, precision, and universal understanding in the global scientific community.

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An In-depth Technical Guide to the Synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine: A Focus on Starting Materials and Reductive Amination Strategy

Abstract

This technical guide provides a comprehensive overview of the synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, a substituted dibenzylamine with potential applications in medicinal chemistry and materials science. The primary focus of this document is to detail the selection and synthesis of the requisite starting materials, 2-fluorobenzaldehyde and 4-methoxybenzylamine, and to provide a thorough examination of the core synthetic transformation: reductive amination. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering both theoretical insights and practical, field-proven protocols.

Introduction: The Significance of Substituted Dibenzylamines

Substituted dibenzylamines are a class of organic compounds characterized by a central nitrogen atom bonded to two benzyl groups, which can bear a variety of substituents on their aromatic rings. This structural motif is of significant interest in the pharmaceutical industry due to its presence in a range of biologically active molecules. The specific nature and position of the substituents on the phenyl rings can modulate the pharmacological properties of the molecule, influencing factors such as binding affinity to biological targets, metabolic stability, and pharmacokinetic profiles.

The target molecule of this guide, (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, incorporates a fluorine atom and a methoxy group. The introduction of fluorine into drug candidates is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. The methoxy group can also influence the electronic and steric properties of the molecule, potentially impacting its biological activity. A robust and efficient synthesis of this compound is therefore a key prerequisite for its further investigation and potential application.

Retrosynthetic Analysis: A Road Map to the Target Molecule

The most logical and convergent synthetic approach to (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is through a reductive amination reaction. This powerful and widely used transformation allows for the formation of carbon-nitrogen bonds by reacting a carbonyl compound with an amine in the presence of a reducing agent.[1]

Two primary retrosynthetic disconnections are possible for the target molecule, both centered around the formation of one of the C-N bonds via reductive amination:

• Route A: Disconnection of the bond between the nitrogen and the 2-fluorobenzyl group, leading to 4-methoxybenzylamine and 2-fluorobenzaldehyde as the starting materials.

• Route B: Disconnection of the bond between the nitrogen and the 4-methoxybenzyl group, leading to 2-fluorobenzylamine and 4-methoxybenzaldehyde as the starting materials.

Both routes are viable, and the choice between them often depends on the commercial availability, cost, and ease of synthesis of the respective starting materials. For the purpose of this guide, we will focus on Route A , as both 2-fluorobenzaldehyde and 4-methoxybenzylamine are readily available or can be synthesized through well-established methods.

Starting Material Synthesis and Characterization

The success of any synthetic endeavor relies heavily on the quality and purity of the starting materials. This section details the common synthetic routes to 2-fluorobenzaldehyde and 4-methoxybenzylamine.

Synthesis of 2-Fluorobenzaldehyde

2-Fluorobenzaldehyde is a key starting material that can be prepared through several methods. One common industrial method involves the chlorination of 2-fluorotoluene followed by hydrolysis. However, this method can lead to byproducts and the use of harsh reagents.[2] A laboratory-scale synthesis often involves the oxidation of 2-fluorobenzyl alcohol.[3]

Table 1: Comparison of Synthetic Routes to 2-Fluorobenzaldehyde

Method	Starting Material	Key Reagents	Advantages	Disadvantages
Oxidation	2-Fluorobenzyl alcohol	PCC, PDC, or Swern oxidation reagents	High selectivity, good yields on a lab scale.	Use of stoichiometric, often chromium-based, oxidants.
Halogenation/Hydrolysis	2-Fluorotoluene	Chlorine, concentrated sulfuric acid	Suitable for large-scale production.	Can produce byproducts, harsh reaction conditions, environmental concerns.[2]

Experimental Protocol: Oxidation of 2-Fluorobenzyl Alcohol to 2-Fluorobenzaldehyde

This protocol is a representative procedure for the oxidation of a primary alcohol to an aldehyde using pyridinium chlorochromate (PCC).

Materials:

• 2-Fluorobenzyl alcohol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Celatom® or Celite®

• Ethyl acetate

• Hexane

Procedure:

• To a stirred suspension of PCC (1.5 equivalents) in anhydrous DCM, add a solution of 2-fluorobenzyl alcohol (1.0 equivalent) in anhydrous DCM dropwise at room temperature.

• Stir the reaction mixture vigorously for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with an equal volume of diethyl ether and filter the mixture through a pad of silica gel and Celatom®.

• Wash the filter cake with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the crude 2-fluorobenzaldehyde.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Synthesis of 4-Methoxybenzylamine

4-Methoxybenzylamine is another crucial starting material. It can be synthesized through various methods, including the reductive amination of 4-methoxybenzaldehyde or the reduction of 4-methoxybenzonitrile.[4]

Table 2: Comparison of Synthetic Routes to 4-Methoxybenzylamine

Method	Starting Material	Key Reagents	Advantages	Disadvantages
Reductive Amination	4-Methoxybenzaldehyde	Ammonia, reducing agent (e.g., H₂, Pd/C)	Direct conversion, often high yielding.	Requires handling of ammonia and hydrogen gas.
Nitrile Reduction	4-Methoxybenzonitrile	Reducing agent (e.g., LiAlH₄, H₃N·BH₃)	Effective for nitrile-containing precursors.	Use of highly reactive and potentially hazardous reducing agents.[4]

Experimental Protocol: Reductive Amination of 4-Methoxybenzaldehyde to 4-Methoxybenzylamine

This protocol describes a general procedure for the synthesis of a primary amine from an aldehyde using ammonia and a palladium catalyst.[4]

Materials:

• 4-Methoxybenzaldehyde

• Aqueous ammonia (ammonium hydroxide)

• Palladium on carbon (Pd/C, 10 wt. %)

• Methanol

• Hydrogen gas (H₂)

Procedure:

• In a pressure reactor, dissolve 4-methoxybenzaldehyde (1.0 equivalent) in methanol.

• Add aqueous ammonia (excess, e.g., 10 equivalents) to the solution.

• Carefully add Pd/C catalyst (e.g., 5 mol %) to the mixture.

• Seal the reactor and purge with nitrogen, followed by hydrogen.

• Pressurize the reactor with hydrogen gas (e.g., 50 psi) and stir the mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, carefully vent the reactor and filter the mixture through a pad of Celatom® to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude amine by distillation under reduced pressure or by column chromatography.[5]

Core Synthesis: Reductive Amination of 2-Fluorobenzaldehyde with 4-Methoxybenzylamine

The key step in the synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is the reductive amination of 2-fluorobenzaldehyde with 4-methoxybenzylamine. This transformation can be performed in a one-pot procedure where the imine is formed in situ and subsequently reduced.

Mechanism of Reductive Amination

The reductive amination process involves two main steps:

• Imine Formation: The nitrogen atom of the amine (4-methoxybenzylamine) acts as a nucleophile and attacks the electrophilic carbonyl carbon of the aldehyde (2-fluorobenzaldehyde). This is followed by the elimination of a water molecule to form a Schiff base, or imine.

• Reduction: The C=N double bond of the imine is then reduced by a suitable reducing agent to form the final secondary amine.

Caption: Mechanism of Reductive Amination.

Choice of Reducing Agent

Several reducing agents can be employed for reductive amination. The choice of the reducing agent is critical as it should selectively reduce the imine in the presence of the starting aldehyde.

Table 3: Comparison of Common Reducing Agents for Reductive Amination

Reducing Agent	Abbreviation	Advantages	Disadvantages
Sodium Triacetoxyborohydride	NaBH(OAc)₃ / STAB	Mild, selective for imines over aldehydes, commercially available.[1][6]	Moisture sensitive, can be more expensive than other borohydrides.
Sodium Cyanoborohydride	NaCNBH₃	Stable in protic solvents, selective for imines at neutral pH.[7]	Highly toxic, generates cyanide waste.[7]
Sodium Borohydride	NaBH₄	Inexpensive, readily available.	Can reduce aldehydes, so a two-step procedure is often required.[1]
Catalytic Hydrogenation	H₂/Catalyst (e.g., Pd/C)	"Green" reagent, high atom economy.	Requires specialized equipment (pressure reactor), catalyst can be expensive.

For this synthesis, sodium triacetoxyborohydride (NaBH(OAc)₃) is a highly recommended reducing agent due to its mildness, high selectivity, and operational simplicity in a one-pot procedure.[1]

Experimental Protocol for the Synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine

This protocol is a representative procedure for the reductive amination of an aromatic aldehyde with a benzylamine using sodium triacetoxyborohydride.

Materials:

• 2-Fluorobenzaldehyde

• 4-Methoxybenzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM)

• Acetic acid (optional, as a catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexane

Procedure:

• To a solution of 2-fluorobenzaldehyde (1.0 equivalent) and 4-methoxybenzylamine (1.0-1.2 equivalents) in anhydrous DCE or DCM, add acetic acid (0-1.0 equivalent, if necessary to catalyze imine formation).

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine.

• Add sodium triacetoxyborohydride (1.2-1.5 equivalents) portion-wise to the reaction mixture. Control the addition rate to manage any effervescence.

• Stir the reaction at room temperature for 12-24 hours. Monitor the progress of the reaction by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford pure (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine.[8]

Caption: General workflow for the synthesis.

Characterization of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine

The final product should be characterized to confirm its identity and purity.

Physical Properties:

Property	Value
Molecular Formula	C₁₅H₁₆FNO
Molecular Weight	245.30 g/mol
Appearance	Expected to be a solid or oil
Melting Point	73-74 °C
Boiling Point	346.6 °C

Data obtained from a commercial supplier and may vary.[9]

Spectroscopic Data:

• ¹H NMR: The spectrum is expected to show signals for the aromatic protons on both the 2-fluorobenzyl and 4-methoxybenzyl rings, a singlet for the methoxy group protons, and two singlets or an AB quartet for the two different benzylic methylene (CH₂) groups.

• ¹³C NMR: The spectrum should display signals for all 15 carbon atoms, including the characteristic C-F coupling for the carbons on the 2-fluorobenzyl ring.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) at m/z = 245.12.

Conclusion

The synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine can be efficiently achieved through a reductive amination reaction between 2-fluorobenzaldehyde and 4-methoxybenzylamine. The use of sodium triacetoxyborohydride as the reducing agent offers a mild, selective, and operationally simple one-pot procedure. The starting materials are either commercially available or can be synthesized using well-established protocols. This guide provides a comprehensive framework for the successful synthesis and purification of this valuable substituted dibenzylamine, enabling further research into its potential applications.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

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A Technical Guide to the Biological Activity of Substituted Dibenzylamines: From Antimicrobial to Neuroprotective Agents

Abstract

The dibenzylamine scaffold, characterized by two benzyl groups attached to a central nitrogen atom, represents a privileged structure in medicinal chemistry. Its inherent structural flexibility and the synthetic accessibility of its derivatives have led to the discovery of a remarkable breadth of biological activities. This guide provides an in-depth exploration of the diverse therapeutic potential of substituted dibenzylamines, moving beyond a simple catalog of activities to offer a mechanistic understanding of their function. We will dissect the structure-activity relationships (SAR) that govern their efficacy, detail the robust experimental protocols required for their evaluation, and present a forward-looking perspective on their future in drug development. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique properties of this versatile chemical class.

The Dibenzylamine Core: A Foundation for Diverse Bioactivity

The foundational structure of dibenzylamine (C₁₄H₁₅N) is deceptively simple, yet it provides a rich template for chemical modification.[1] The two phenyl rings and the central nitrogen atom offer multiple points for substitution, allowing for the fine-tuning of steric, electronic, and lipophilic properties. This chemical tractability is the primary reason why dibenzylamine derivatives have been successfully developed as antimicrobial, anticancer, and neurologically active agents. The strategic placement of substituents can dramatically alter the molecule's interaction with biological targets, transforming a simple scaffold into a highly specific and potent therapeutic agent. This guide will explore the key classes of activity, the underlying mechanisms, and the critical experimental designs used to validate these findings.

Antimicrobial Applications: Disrupting Microbial Defenses

A significant area of investigation for dibenzylamine derivatives has been in the development of novel antimicrobial agents. These compounds have shown promise against a range of bacterial and fungal pathogens, often through mechanisms that circumvent existing resistance pathways.

Mechanism of Action: Membrane Permeabilization

A primary antimicrobial mechanism for certain dibenzylamine derivatives is the disruption of the bacterial cell membrane. Unlike traditional antibiotics that may target specific enzymes, these compounds exert their effect through a more direct, physical mechanism. The lipophilic benzyl groups are thought to facilitate insertion into the lipid bilayer of the bacterial membrane. This intercalation disrupts the membrane's structural integrity, leading to increased permeability.[2] The subsequent leakage of essential ions and metabolites from the cytoplasm is catastrophic for the cell, ultimately causing bacterial death. This mechanism is particularly advantageous as it is less likely to induce resistance compared to single-target enzyme inhibitors.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the dibenzylamine scaffold has revealed key structural features that enhance antimicrobial potency:

• Aromatic Substitution: The introduction of specific substituents on the phenyl rings is critical. For instance, in a series of coumarin-benzylamine conjugates, the presence of an electron-donating group at one position and a larger group at another was found to enhance antibacterial activity against Xanthomonas oryzae pv. oryzae (Xoo).[2]

• Halogenation: The incorporation of fluorine atoms or fluoroalkyl groups can significantly amplify cytotoxic properties against microbes.[3]

• Side-Chain Modification: In benzylamine-type antimycotics, related to clinically used drugs like terbinafine, the nature of the side chain is crucial. Compounds featuring an aromatic ether or a short alkyl ether side chain have demonstrated significant activity against yeasts such as Candida glabrata.[4]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Microdilution Assay

The gold standard for quantifying the in vitro potency of a new antimicrobial agent is the determination of its Minimum Inhibitory Concentration (MIC). This protocol provides a reliable and reproducible method for this assessment.

Causality of Experimental Choices:

• Broth Microdilution: This method is chosen for its efficiency, allowing for the simultaneous testing of multiple compounds at various concentrations. It provides a quantitative result (the MIC value) that is more informative than qualitative diffusion assays.

• Cation-Adjusted Mueller-Hinton Broth (CAMHB): This specific medium is standardized by the Clinical and Laboratory Standards Institute (CLSI) to ensure consistency and reproducibility of results across different laboratories. The adjustment with cations (Ca²⁺ and Mg²⁺) is critical as their concentration can affect the activity of certain classes of antibiotics.

• Bacterial Inoculum Standardization: The use of a spectrophotometer to adjust the bacterial suspension to a 0.5 McFarland standard ensures that the number of bacteria being tested is consistent in every well, which is crucial for the reliability of the MIC value.

• Resazurin as Viability Indicator: Resazurin (a blue, non-fluorescent dye) is reduced by metabolically active cells to the pink, fluorescent resorufin. This provides a clear, colorimetric readout to distinguish between wells where bacterial growth has been inhibited and those where it has not, eliminating the ambiguity of visual turbidity assessments.

Step-by-Step Methodology:

• Preparation of Compound Stock: Dissolve the synthesized dibenzylamine derivatives in dimethyl sulfoxide (DMSO) to a stock concentration of 10 mg/mL.

• Bacterial Culture: Inoculate a single colony of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) into 5 mL of CAMHB and incubate overnight at 37°C with shaking.

• Inoculum Standardization: Dilute the overnight culture in fresh CAMHB. Measure the optical density at 600 nm (OD₆₀₀) and adjust the suspension to an OD corresponding to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Further dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution: In a 96-well microtiter plate, add 100 µL of CAMHB to wells 2 through 12. Add 200 µL of the compound stock (appropriately diluted from the 10 mg/mL stock) to well 1. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and repeating this process down to well 10. Discard the final 100 µL from well 10. Well 11 serves as a growth control (no compound), and well 12 serves as a sterility control (no bacteria).

• Inoculation: Add 100 µL of the standardized bacterial inoculum (from step 3) to wells 1 through 11. The final volume in each well is 200 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Determining MIC: After incubation, add 30 µL of a 0.015% resazurin solution to each well and incubate for another 2-4 hours. The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink.

Data Presentation: Antimicrobial Potency

Compound ID	Substituent Pattern	Target Organism	MIC (µg/mL)	Reference
A5	Coumarin conjugate	Xanthomonas oryzae	4-64	[2][3]
Series 1	Aromatic ether side chain	Candida glabrata	Comparable to Terbinafine	[4]
Series 2	Halogenated benzyloxy	Yarrowia lipolytica	Varies with substitution	[5]

Visualization: Workflow for MIC Determination

Caption: A streamlined workflow for determining the Minimum Inhibitory Concentration (MIC).

Anticancer Activity: Targeting Malignant Cells

The structural versatility of dibenzylamines has also been exploited to create potent anticancer agents. Derivatives have been shown to inhibit the proliferation of a wide array of cancer cell lines, including those from breast, leukemia, and lung cancers, through diverse mechanisms of action.[6]

Mechanisms of Action: From Epigenetics to Apoptosis

Substituted dibenzylamines employ several strategies to combat cancer cells:

• Histone Deacetylase (HDAC) Inhibition: A prominent mechanism involves the inhibition of HDACs.[6] These enzymes play a crucial role in epigenetic regulation by removing acetyl groups from histones, leading to chromatin condensation and gene repression. Many tumor cells exhibit aberrant HDAC activity. Benzamide-based dibenzylamine derivatives can act as HDAC inhibitors (HDACis), restoring normal acetylation patterns, reactivating tumor suppressor genes, and ultimately inducing cell cycle arrest and apoptosis.[6][7]

• Signaling Pathway Modulation: Certain derivatives can interfere with critical cell survival signaling pathways. For example, compounds have been designed to target the PI3K/Akt pathway, which is often hyperactivated in cancer, promoting cell growth and proliferation.[8] By inhibiting key kinases in this pathway, these compounds can effectively halt tumor progression.

• Induction of Apoptosis: Many potent dibenzylamine derivatives induce programmed cell death, or apoptosis, in cancer cells.[9] This can be a downstream effect of HDAC inhibition or signaling pathway modulation, or it can occur through direct activation of the apoptotic cascade.

Structure-Activity Relationship (SAR) for HDAC Inhibition

For benzamide-based HDAC inhibitors, a common pharmacophore model consists of three parts, each amenable to modification:[6][7]

• Zinc-Binding Group (ZBG): This portion coordinates with the zinc ion in the active site of the HDAC enzyme. Modifications here can significantly impact potency and selectivity.

• Linker: This connects the ZBG to the "cap" group and sits within the enzyme's channel. Its length and flexibility are critical for optimal positioning of the other two components.

• Cap Group: This is typically an aromatic or heteroaromatic ring that interacts with residues at the surface of the enzyme's active site. Substitutions on the cap group can improve potency and influence isoform selectivity.

Experimental Protocol: MTT Cell Viability Assay

To assess the cytotoxic potential of dibenzylamine derivatives, the MTT assay is a robust and widely used colorimetric method. It quantifies cell viability by measuring the metabolic activity of the cell population.

Causality of Experimental Choices:

• MTT Reagent: The choice of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is based on its ability to be reduced by mitochondrial reductase enzymes present only in metabolically active, living cells. This provides a direct correlation between the signal produced and the number of viable cells.

• Cancer Cell Lines: A panel of cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) is used to determine the compound's spectrum of activity and potential selectivity.[6]

• Dose-Response Curve: Testing the compound over a range of concentrations is essential to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited). This provides a quantitative measure of potency that is crucial for comparing different derivatives.

• Solubilization with DMSO: The purple formazan crystals produced by MTT reduction are insoluble in aqueous media. DMSO is an effective solvent that completely dissolves the formazan, allowing for accurate spectrophotometric quantification.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the dibenzylamine compounds in growth medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a no-cell blank.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (no-cell blank) from all readings. Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Data Presentation: Cytotoxic Potency

Compound ID	Substituent Pattern	Cell Line	IC₅₀ (µM)	Mechanism	Reference
13h	N-substituted benzamide	K562 (Leukemia)	Similar to MS-275	HDAC Inhibition	[6]
13k	N-substituted benzamide	A549 (Lung)	Similar to MS-275	HDAC Inhibition	[6]
Compound VI	Coumarin derivative	Cervical Cancer	High Potency	EGFR Inhibition	[8]
Plinabulin	Diketopiperazine	Multiple Myeloma	Potent	Apoptosis Induction	[9]

Visualization: PI3K/Akt Signaling Pathway Inhibition

Caption: Potential mechanism of anticancer dibenzylamines via inhibition of the PI3K/Akt signaling cascade.

Neurological and Other Diverse Activities

Beyond antimicrobial and anticancer effects, the dibenzylamine scaffold has given rise to compounds with significant activities in the central nervous system (CNS) and for treating cardiovascular conditions.

Ifetroban: A Case Study in Cardiovascular Protection

Ifetroban is a potent and selective antagonist of the thromboxane-prostanoid (TPr) receptor.[10] This receptor is involved in processes like platelet aggregation and smooth muscle contraction.[10] In the context of Duchenne muscular dystrophy (DMD), a genetic disorder characterized by progressive muscle degeneration, cardiac complications are a leading cause of mortality. Ifetroban has shown significant promise in preclinical and clinical studies for DMD-related heart disease.[11]

• Mechanism of Action: By blocking the TPr, ifetroban reduces inflammation and fibrosis (scarring) in the heart muscle.[11] Preclinical studies in mouse models of DMD demonstrated that ifetroban treatment reduced cardiac fibrosis, improved survival, and enhanced cardiac function parameters.[10][12] It also reverses the enhanced vasoconstriction observed in coronary arteries of dystrophic mice, suggesting it improves blood flow to the heart muscle.[10]

• Clinical Significance: A Phase 2 clinical trial (FIGHT DMD) has shown that ifetroban can boost heart function in DMD patients.[11] This highlights a significant therapeutic application for a highly specific dibenzylamine derivative.

CNS Activities: Analgesic, Sedative, and Cognitive Effects

Certain series of dibenzylamine derivatives have been evaluated for a range of CNS effects. For example, dibenzyl dipiperazine diquaternary ammonium salts have been shown to possess analgesic, sedative, and anti-inflammatory activities.[13] Structure-activity relationship studies in this series indicated that specific substitutions, such as a nitro group or a methyl group on the phenyl rings, were crucial for maximizing these activities.[13]

Furthermore, related compounds have been investigated for their potential to treat cognitive deficits. In preclinical models, neurotensin analogues have been shown to restore memory in scopolamine-induced amnesia models, suggesting a potential role in treating disorders like Alzheimer's disease.[14] While not direct dibenzylamines, these studies showcase the broader potential of related benzylamine structures in neurology.

Experimental Protocol: In Vivo Efficacy Study (DMD Mouse Model)

Validating the therapeutic effect of a compound like Ifetroban requires a well-controlled in vivo animal study.

Causality of Experimental Choices:

• Animal Model: The mdx mouse is a widely used and validated model for Duchenne muscular dystrophy, as it carries a mutation in the dystrophin gene, recapitulating the primary defect in human patients.

• Treatment Regimen: Daily oral administration of ifetroban is chosen to mimic the intended clinical route and maintain therapeutic drug levels over the course of the study.

• Echocardiography: This non-invasive imaging technique is the gold standard for assessing cardiac function in both preclinical models and human patients. It allows for the measurement of key parameters like ejection fraction (EF) and fractional shortening (FS), providing direct evidence of the drug's effect on heart contractility.

• Histological Analysis: Post-mortem analysis of heart tissue using stains like Masson's trichrome is essential to quantify the degree of fibrosis. This provides a direct link between the observed functional improvement and the drug's proposed anti-fibrotic mechanism.

Step-by-Step Methodology:

• Animal Cohorts: Use age-matched wild-type and mdx mice. Divide the mdx mice into two groups: vehicle control (e.g., saline or a suitable vehicle) and ifetroban-treated.

• Baseline Assessment: Perform baseline echocardiography on all mice to determine initial cardiac function (EF, FS).

• Drug Administration: Administer ifetroban (e.g., via oral gavage) or vehicle to the respective mdx groups daily for a predetermined period (e.g., 8-12 weeks).

• Functional Monitoring: Perform echocardiography at regular intervals (e.g., every 4 weeks) to monitor changes in cardiac function over time.

• Terminal Procedure: At the end of the study, humanely euthanize the animals.

• Tissue Collection: Excise the hearts, weigh them, and fix a portion in 10% neutral buffered formalin for histology.

• Histological Analysis: Embed the fixed tissue in paraffin, section it, and stain with Masson's trichrome to visualize and quantify collagen deposition (fibrosis).

• Data Analysis: Compare the changes in EF and FS between the vehicle-treated and ifetroban-treated mdx groups using appropriate statistical tests (e.g., ANOVA). Quantify the fibrotic area from the histological sections and compare between groups.

Visualization: General Synthesis via Reductive Amination

Caption: Reductive amination: a key synthetic route to substituted benzylamines.

Conclusion and Future Directions

The substituted dibenzylamine scaffold is a testament to the power of classical medicinal chemistry principles. Through rational design and systematic modification, this single core structure has yielded compounds with potent and clinically relevant activities against infectious diseases, cancer, and cardiovascular disorders. The success of molecules like ifetroban underscores the potential for developing highly specific agents from this chemical class.

Future research should focus on several key areas:

• Exploring New Targets: The known activities of dibenzylamines likely represent only a fraction of their potential. High-throughput screening against a wider range of biological targets could uncover novel therapeutic applications.

• Improving Selectivity: For applications like cancer therapy, improving the selectivity of compounds for cancer cells over healthy cells is paramount. Further refinement of SAR, particularly for HDAC inhibitors, could lead to derivatives with better safety profiles.

• Overcoming Resistance: In the antimicrobial space, developing dibenzylamine derivatives that are effective against multidrug-resistant pathogens is a critical goal. Their membrane-disrupting mechanism is a promising start, and further optimization could yield potent last-line-of-defense antibiotics.

By integrating modern drug discovery tools with the proven versatility of the dibenzylamine scaffold, the scientific community is well-positioned to develop the next generation of therapeutics to address pressing unmet medical needs.

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An In-depth Technical Guide to the Physicochemical Characteristics of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

(2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is a secondary amine featuring a fluorinated benzyl group and a methoxy-substituted benzyl group. This unique combination of functionalities imparts specific physicochemical properties that are of significant interest in medicinal chemistry and drug development. The presence of the fluorine atom can modulate metabolic stability, binding affinity, and lipophilicity, while the methoxy group can influence solubility and receptor interactions. A thorough understanding of the physicochemical characteristics of this molecule is paramount for its effective application in research and development, enabling informed decisions in areas such as formulation, analytical method development, and interpretation of biological activity data. This technical guide provides a comprehensive overview of the key physicochemical properties of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, complete with detailed experimental protocols for their determination.

Molecular Structure and Core Properties

The foundational attributes of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine are summarized in the table below. These properties are fundamental for its identification and handling in a laboratory setting.

Property	Value	Reference
Chemical Name	(2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine	N/A
CAS Number	418788-17-7	[1]
Molecular Formula	C₁₅H₁₆FNO	[1]
Molecular Weight	245.30 g/mol	[1]
Appearance	Solid (predicted)	N/A

Synthesis Pathway: Reductive Amination

A robust and widely applicable method for the synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is through a one-pot reductive amination reaction. This approach involves the reaction of 2-fluorobenzaldehyde with 4-methoxybenzylamine to form an intermediate imine, which is subsequently reduced in situ to the desired secondary amine. Sodium triacetoxyborohydride is a particularly effective reducing agent for this transformation as it is mild and selective for the iminium ion over the aldehyde.

Caption: Reductive Amination Workflow

Experimental Protocol: Synthesis

• Reaction Setup: To a solution of 2-fluorobenzaldehyde (1.0 eq) in dichloromethane (DCM, 0.2 M) is added 4-methoxybenzylamine (1.1 eq). The mixture is stirred at room temperature for 1 hour to facilitate the formation of the imine intermediate.

• Reduction: Sodium triacetoxyborohydride (1.2 eq) is added portion-wise to the reaction mixture. The reaction is then stirred at room temperature and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed (typically 6-24 hours).[2]

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the pure (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine.

Physicochemical Parameters

A comprehensive understanding of the physicochemical properties is crucial for drug development. The following sections detail the key parameters and the experimental methodologies for their determination.

Melting Point

The melting point is a critical parameter for assessing the purity and stability of a solid compound.

Property	Value
Melting Point	73-74 °C

• Causality Behind Experimental Choice: Differential Scanning Calorimetry (DSC) is the preferred method for determining the melting point of a pure substance. It offers high precision and provides additional information about the thermal behavior of the sample, such as the heat of fusion. The onset temperature of the melting endotherm in a DSC thermogram provides a highly accurate measure of the melting point.[3]

Caption: DSC Workflow for Melting Point

• Sample Preparation: A small amount of the crystalline sample (approximately 2 mg) is accurately weighed into an aluminum DSC pan. The pan is then hermetically sealed.[3]

• Instrument Setup: The DSC instrument is calibrated using certified standards (e.g., indium). The sample and a reference (an empty sealed aluminum pan) are placed in the DSC cell. The cell is purged with a dry inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min).[3]

• Thermal Analysis: The sample is subjected to a controlled temperature program. A typical program involves an initial isothermal period followed by a linear heating ramp (e.g., 2 °C/min) through the expected melting range.[3]

• Data Analysis: The heat flow to the sample is recorded as a function of temperature. The melting point is determined as the onset temperature of the melting endotherm on the resulting thermogram.

Boiling Point

The boiling point provides an indication of the volatility of a substance.

Property	Value
Boiling Point	346.6 °C

• Causality Behind Experimental Choice: For non-volatile compounds, the boiling point is often determined under reduced pressure and extrapolated to atmospheric pressure to avoid decomposition. A common and straightforward laboratory method for determining the boiling point of a small quantity of liquid is the Siwoloboff method, which observes the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.[4][5]

• Apparatus Setup: A small amount of the liquid sample is placed in a fusion tube. A capillary tube, sealed at one end, is inverted and placed into the fusion tube with the open end submerged in the liquid. The fusion tube is attached to a thermometer and placed in a heating block or a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).[4]

• Heating: The heating block is heated gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Observation: The heating is stopped, and the apparatus is allowed to cool slowly. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[5]

Solubility

Solubility is a critical determinant of a drug's bioavailability and formulation options.

• Predicted Solubility: Given the presence of two aromatic rings, (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is expected to have low aqueous solubility. However, its basic nature suggests that its solubility will be pH-dependent, increasing in acidic conditions due to the formation of a more soluble ammonium salt. It is expected to be soluble in organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO).

• Causality Behind Experimental Choice: A kinetic solubility assay is a high-throughput method used in early drug discovery to estimate the aqueous solubility of a compound from a DMSO stock solution. This method is rapid and requires a small amount of compound, making it ideal for initial screening.[6][7]

Caption: Kinetic Solubility Assay Workflow

• Stock Solution Preparation: A stock solution of the test compound is prepared in DMSO at a high concentration (e.g., 10 mM).

• Assay Plate Preparation: The DMSO stock solution is serially diluted in a microtiter plate.

• Addition of Aqueous Buffer: An aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) is added to each well, and the plate is shaken to mix the contents.

• Incubation and Measurement: The plate is incubated at a controlled temperature (e.g., 25 °C) for a set period (e.g., 2 hours). The solubility is then determined by measuring the turbidity of each well using a nephelometer or by measuring the concentration of the dissolved compound in the supernatant after centrifugation using UV-Vis spectroscopy or LC-MS.[6]

pKa

The pKa, the negative logarithm of the acid dissociation constant, is a measure of the basicity of the amine. It dictates the ionization state of the molecule at a given pH, which in turn influences its solubility, permeability, and interaction with biological targets.

• Predicted pKa: The pKa of the conjugate acid of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is predicted to be in the range of 8.0 to 9.5, typical for secondary benzylamines.

• Causality Behind Experimental Choice: Potentiometric titration is a highly accurate and reliable method for determining the pKa of ionizable compounds. It involves monitoring the pH of a solution as a titrant is added, allowing for the direct observation of the half-equivalence point, where pH equals the pKa.

• Sample Preparation: A known amount of the amine is dissolved in a suitable solvent, typically a mixture of water and an organic co-solvent (e.g., methanol or ethanol) to ensure solubility.

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) while the pH is continuously monitored using a calibrated pH electrode.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point of the titration curve.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and confirmation of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the two different benzyl groups, the methylene protons of the benzyl groups, the N-H proton, and the methoxy protons. The aromatic region will be complex due to splitting from the fluorine atom and the different substitution patterns.

• ¹³C NMR: The carbon NMR spectrum will display signals for each unique carbon atom in the molecule. The carbon atoms attached to the fluorine will show a characteristic large coupling constant.

Predicted ¹H NMR Chemical Shifts (in CDCl₃):

• δ 7.0-7.5 ppm: Multiplet, aromatic protons of the 2-fluorobenzyl group.

• δ 6.8-7.3 ppm: Multiplet, aromatic protons of the 4-methoxybenzyl group.

• δ 3.8 ppm: Singlet, methoxy group protons.

• δ 3.7 ppm: Singlet, benzyl CH₂ protons.

• δ 1.5-2.5 ppm: Broad singlet, N-H proton.

Predicted ¹³C NMR Chemical Shifts (in CDCl₃):

• δ 160-163 ppm (d, J ≈ 245 Hz): C-F carbon of the 2-fluorobenzyl group.

• δ 158-160 ppm: Carbon attached to the methoxy group.

• δ 114-135 ppm: Aromatic carbons.

• δ 55 ppm: Methoxy carbon.

• δ 50-55 ppm: Benzyl carbons.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule.

Expected IR Absorption Bands:

• 3300-3500 cm⁻¹ (weak-medium): N-H stretching vibration of the secondary amine.

• 3000-3100 cm⁻¹ (medium): Aromatic C-H stretching.

• 2850-2950 cm⁻¹ (medium): Aliphatic C-H stretching of the methylene and methoxy groups.

• 1500-1600 cm⁻¹ (strong): Aromatic C=C stretching.

• 1240-1260 cm⁻¹ (strong): Asymmetric C-O-C stretching of the methoxy group.

• 1030-1050 cm⁻¹ (strong): Symmetric C-O-C stretching of the methoxy group.

• 1100-1200 cm⁻¹ (strong): C-F stretching.

• 1000-1350 cm⁻¹ (medium): C-N stretching.

Conclusion

This technical guide has provided a detailed overview of the key physicochemical characteristics of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, a molecule of considerable interest in the field of drug discovery. The provided experimental protocols offer a robust framework for the determination of its fundamental properties, ensuring data integrity and reproducibility. A thorough understanding and application of this knowledge are essential for advancing the research and development of novel therapeutic agents based on this scaffold.

References

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Protocols & Analytical Methods

Spectroscopic Characterization of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine: An Application Guide for Researchers

Introduction

(2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is a disubstituted secondary amine with potential applications in pharmaceutical and materials science research. Its structural complexity, featuring two distinct aromatic systems and a secondary amine linkage, necessitates a comprehensive spectroscopic characterization for unambiguous identification, purity assessment, and structural elucidation. This guide provides a detailed overview of the expected spectroscopic signatures of this compound and outlines robust protocols for acquiring high-quality data using Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Molecular Structure and Physicochemical Properties

A clear understanding of the molecular structure is paramount for interpreting spectroscopic data.

Structure:

Physicochemical Data:

Property	Value	Source
CAS Number	418788-17-7
Molecular Formula	C₁₅H₁₆FNO
Molecular Weight	245.30 g/mol
Melting Point	73-74 °C
Boiling Point	346.6 °C

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum in CDCl₃ will exhibit distinct signals for the aromatic, benzylic, methoxy, and amine protons. The chemical shifts are influenced by the electronic effects of the fluorine and methoxy substituents.

Predicted ¹H NMR Data (500 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Comparative Analysis
~7.30-7.00	m	4H	Ar-H (2-fluorobenzyl)	The aromatic protons of the 2-fluorobenzyl group will appear as a complex multiplet due to proton-proton and proton-fluorine couplings. Based on data for 2-fluorobenzylamine, these signals are expected in this region .
~7.25	d, J ≈ 8.5 Hz	2H	Ar-H (ortho to CH₂)	The protons on the 4-methoxybenzyl ring ortho to the methylene group are expected to appear as a doublet. This is consistent with the spectrum of 4-methoxybenzylamine .
~6.85	d, J ≈ 8.5 Hz	2H	Ar-H (ortho to OCH₃)	The protons ortho to the electron-donating methoxy group will be shielded and appear upfield as a doublet, a characteristic feature of para-substituted methoxybenzenes .
~3.79	s	2H	-N-CH₂ -Ar(OMe)	The benzylic protons of the 4-methoxybenzyl group are expected to be a singlet.
~3.78	s	3H	-OCH₃	The methoxy protons will appear as a sharp singlet, consistent with data from 4-methoxybenzylamine .
~3.75	s	2H	-N-CH₂ -Ar(F)	The benzylic protons of the 2-fluorobenzyl group will also be a singlet.
~1.8 (variable)	br s	1H	-NH -	The amine proton signal is typically broad and its chemical shift is concentration and solvent dependent.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on each unique carbon environment in the molecule.

Predicted ¹³C NMR Data (125 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Rationale and Comparative Analysis
~161 (d, ¹JCF ≈ 245 Hz)	C -F	The carbon directly attached to fluorine will appear as a doublet with a large one-bond C-F coupling constant.
~159	C -OCH₃	The carbon bearing the methoxy group is deshielded.
~131-128	Ar-C H	Aromatic carbons of both rings will appear in this region.
~124 (d, ³JCF ≈ 4 Hz)	Ar-C H
~115 (d, ²JCF ≈ 21 Hz)	Ar-C H
~114	Ar-C H
~55.3	-OC H₃	The methoxy carbon signal is characteristic and appears around 55 ppm.
~53.1	-N-C H₂-Ar(OMe)	The benzylic carbon of the 4-methoxybenzyl group.
~47.0 (d, ³JCF ≈ 5 Hz)	-N-C H₂-Ar(F)	The benzylic carbon of the 2-fluorobenzyl group, showing a small coupling to fluorine.

Protocol for NMR Data Acquisition

This protocol outlines a standard procedure for acquiring high-quality 1D NMR spectra.

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation.

Predicted FTIR Data

The FTIR spectrum of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine will show characteristic absorption bands for the N-H, C-H, C-N, C-O, and C-F bonds, as well as aromatic C=C stretching.

Predicted FTIR Absorption Bands (ATR):

Wavenumber (cm⁻¹)	Vibration	Intensity	Rationale and Comparative Analysis
~3350-3310	N-H stretch	Weak-Medium	Secondary amines show a single N-H stretching band in this region .
3100-3000	Aromatic C-H stretch	Medium	Characteristic of sp² C-H bonds in the benzene rings.
2950-2850	Aliphatic C-H stretch	Medium	Arises from the methylene (-CH₂-) and methoxy (-OCH₃) groups.
~1610, ~1510, ~1460	Aromatic C=C stretch	Medium-Strong	These bands are characteristic of the benzene ring vibrations.
~1250	Asymmetric C-O-C stretch	Strong	A strong band is expected for the aryl-alkyl ether linkage of the methoxy group.
~1220	C-N stretch	Medium-Strong	The C-N stretching vibration for aromatic amines is typically in this region .
~1100-1000	C-F stretch	Strong	The C-F stretching vibration typically gives a strong absorption in this region.
~830	Out-of-plane C-H bend	Strong	Characteristic of a 1,4-disubstituted (para) benzene ring.
~760	Out-of-plane C-H bend	Strong	Characteristic of a 1,2-disubstituted (ortho) benzene ring.

Protocol for ATR-FTIR Data Acquisition

Attenuated Total Reflectance (ATR) is a convenient sampling technique for solid samples.

Caption: Workflow for ATR-FTIR data acquisition.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation. Electron Ionization (EI) is a common technique for the analysis of small organic molecules.

Predicted Mass Spectrum (EI)

In an EI mass spectrum, the molecule is expected to fragment in a predictable manner.

Predicted Fragmentation Pattern:

m/z	Ion	Rationale
245	[M]⁺˙	The molecular ion peak is expected, although it may be of low intensity.
136	[M - C₇H₆F]⁺	Loss of a 2-fluorobenzyl radical.
121	[CH₂C₆H₄OCH₃]⁺	Tropylium-like ion from the 4-methoxybenzyl moiety.
109	[CH₂C₆H₄F]⁺	Tropylium ion from the 2-fluorobenzyl moiety.
91	[C₇H₇]⁺	Tropylium ion, a common fragment in benzyl compounds.

The fragmentation of protonated benzylamines under collision-induced dissociation often involves complex rearrangements, including the loss of ammonia or benzylamine moieties .

Protocol for Electron Ionization Mass Spectrometry

This protocol describes a general procedure for EI-MS analysis.

Caption: Workflow for Electron Ionization Mass Spectrometry.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly those involving conjugated π-systems.

Predicted UV-Vis Spectrum

The UV-Vis spectrum of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine in a non-polar solvent like hexane is expected to show absorption bands characteristic of the substituted benzene rings.

Predicted UV-Vis Absorption Maxima (in Hexane):

λmax (nm)	Transition	Rationale
~275	π → π	This absorption is characteristic of the substituted benzene rings. The methoxy group, being an auxochrome, can cause a bathochromic (red) shift compared to unsubstituted benzene.
~220	π → π	A higher energy transition of the aromatic systems.

Protocol for UV-Vis Data Acquisition

This protocol outlines the steps for obtaining a UV-Vis spectrum of a dilute solution.

Caption: Workflow for UV-Vis spectroscopic analysis.

Conclusion

This application note provides a comprehensive guide to the spectroscopic characterization of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. By leveraging predicted data based on analogous structures and established spectroscopic principles, researchers can confidently identify and characterize this molecule. The detailed protocols provided herein offer a standardized approach to data acquisition, ensuring the generation of high-quality, reproducible results. This information is intended to support the work of researchers, scientists, and drug development professionals in their endeavors.

References

• PubMed. (2006). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Journal of Mass Spectrometry. Retrieved from [Link]

• University of California, Davis. (n.d.). 13.8: IR Spectroscopy and the Electromagnetic Spectrum. LibreTexts. Retrieved from [Link]

Application Note & Protocol: High-Purity Isolation of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine via Flash Column Chromatography

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of the secondary amine, (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, a common structural motif in pharmaceutical intermediates.[1][2] The inherent basicity of amines presents unique challenges in silica gel chromatography, often leading to poor separation, tailing of peaks, and potential yield loss due to strong interactions with the acidic stationary phase.[3] This guide details a robust methodology employing a modified mobile phase to ensure high purity and recovery of the target compound. The principles and techniques described herein are broadly applicable to the purification of other challenging basic compounds in drug discovery and development.

Introduction: The Challenge of Purifying Basic Amines

Column chromatography is a fundamental technique for the purification of synthetic compounds in the pharmaceutical industry.[1][4] While seemingly routine, the purification of basic compounds, such as secondary amines, on standard silica gel can be problematic. The silica surface possesses acidic silanol groups (Si-OH) which can strongly interact with basic analytes through acid-base interactions. This can result in:

• Irreversible Adsorption: The amine can bind tightly to the silica, leading to low recovery.

• Peak Tailing: The non-uniform interactions cause the compound to elute slowly and asymmetrically from the column, leading to broad peaks and poor resolution from impurities.[5][6]

• Compound Degradation: The acidic environment of the silica gel can potentially degrade sensitive amine compounds.[7]

To counteract these issues, this protocol employs a common and effective strategy: the addition of a small amount of a basic modifier, triethylamine (TEA), to the mobile phase. The TEA acts as a competing base, neutralizing the acidic sites on the silica gel and minimizing undesirable interactions with the target amine, thereby facilitating a clean and efficient separation.[3]

Pre-Purification: Thin Layer Chromatography (TLC) for Method Development

Prior to performing a large-scale column separation, it is crucial to develop an optimal solvent system using Thin Layer Chromatography (TLC). TLC is a rapid and inexpensive method to determine the appropriate mobile phase composition that will provide good separation of the target compound from any impurities.[8] The retardation factor (Rf) value, which is the ratio of the distance traveled by the compound to the distance traveled by the solvent front, is a key parameter. For effective separation on a column, the target compound should have an Rf value between 0.15 and 0.4 in the chosen solvent system.[9][10]

Protocol: TLC Method Development

• Prepare TLC Plates: Use commercially available silica gel 60 F254 plates.

• Spot the Sample: Dissolve a small amount of the crude reaction mixture containing (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine in a suitable solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, spot the solution onto the baseline of the TLC plate.

• Develop the Plate: Place the spotted TLC plate in a developing chamber containing a pre-equilibrated atmosphere of the chosen solvent system.

• Test Solvent Systems: A good starting point for many organic compounds is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[11] For amines, it is recommended to include a small percentage of triethylamine (e.g., 0.5-1%) in the mobile phase to prevent streaking.[3]

  • Initial System: 80:20:1 Hexanes:Ethyl Acetate:Triethylamine

  • Adjust the ratio of hexanes to ethyl acetate to achieve the target Rf of 0.15-0.4. If the compound remains at the baseline, increase the polarity (more ethyl acetate). If it runs with the solvent front, decrease the polarity (more hexanes).

• Visualize the Spots:

  • UV Light: Since the target compound contains aromatic rings, it should be visible under short-wave (254 nm) UV light as a dark spot on the fluorescent green background of the TLC plate.[12]

  • Staining: If the compound is not UV-active or for better visualization, various staining solutions can be used. A potassium permanganate (KMnO₄) stain is a good general-purpose oxidizing stain that reacts with many organic compounds, including amines, to produce yellow-brown spots on a purple background.[13] Ninhydrin stain can also be effective for visualizing amines, typically yielding colored spots upon heating.[14][15]

Column Chromatography Protocol

This protocol is designed for the purification of approximately 1 gram of crude (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. The column size and solvent volumes should be scaled accordingly for different amounts of material.

Materials and Equipment

Item	Specification
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Eluent)	Hexanes, Ethyl Acetate, Triethylamine (all HPLC grade)
Glass Chromatography Column	40-60 mm diameter, 200-300 mm length
Sample Loading	Crude (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine
Fraction Collection	Test tubes or flasks
Visualization	UV lamp (254 nm), TLC plates and chamber, staining jar
Other	Cotton or glass wool, sand, rotary evaporator

Step-by-Step Purification Procedure

• Column Packing (Wet Slurry Method): a. Securely clamp the chromatography column in a vertical position in a fume hood. b. Place a small plug of cotton or glass wool at the bottom of the column to support the stationary phase.[16] c. Add a thin layer (approx. 1 cm) of sand over the plug. d. In a separate beaker, prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5:1 Hexanes:Ethyl Acetate:Triethylamine). e. Pour the slurry into the column. Gently tap the side of the column to dislodge any air bubbles and ensure even packing.[16] f. Open the stopcock to allow the solvent to drain, collecting it for reuse. Do not let the top of the silica bed run dry. g. Add more slurry until the desired column height is reached (typically 15-20 cm for 1 g of crude material). h. Add a thin layer of sand on top of the silica bed to prevent disruption during solvent addition.

• Sample Loading: a. Dissolve the crude (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine in a minimal amount of a suitable solvent, such as dichloromethane.[16] b. Carefully add the dissolved sample to the top of the column using a pipette.[17] c. Open the stopcock and allow the sample to adsorb onto the silica gel until the solvent level is just at the top of the sand layer.

• Elution and Fraction Collection: a. Carefully add the mobile phase to the top of the column. b. Begin eluting the column with the determined solvent system from the TLC analysis (e.g., 80:20:1 Hexanes:Ethyl Acetate:Triethylamine). c. Collect fractions in appropriately sized test tubes or flasks. d. Monitor the progress of the separation by periodically analyzing the collected fractions by TLC.

• Post-Purification: a. Combine the fractions that contain the pure desired product. b. Remove the solvent from the combined fractions using a rotary evaporator to yield the purified (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. c. Determine the yield and assess the purity of the final product using appropriate analytical techniques (e.g., ¹H NMR, ¹³C NMR, LC-MS).

Visualization of the Purification Workflow

The following diagram illustrates the key stages of the column chromatography process.

Caption: Workflow for the purification of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine.

Key Parameters and Expected Results

The following table summarizes the critical parameters for this purification protocol.

Parameter	Recommended Value/Condition	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective adsorbent for normal-phase chromatography.
Mobile Phase Modifier	0.5-1% Triethylamine (TEA)	Neutralizes acidic silanol groups on the silica surface, preventing peak tailing and improving recovery of the basic amine.[3]
Optimal TLC Rf Value	0.15 - 0.4	Ensures good separation on the column; a higher Rf leads to co-elution, while a lower Rf results in long elution times and broad peaks.[9]
Visualization Method	UV (254 nm) and/or Potassium Permanganate Stain	The aromatic rings allow for UV visualization.[12] The permanganate stain is a robust method for visualizing amines.[13]
Expected Purity	>98% (by NMR and/or LC-MS)	With proper technique, this method should effectively remove most common reaction byproducts and starting materials.

Troubleshooting Common Issues

Problem	Potential Cause	Solution
Compound streaks on TLC plate	Amine is interacting too strongly with the acidic silica.	Increase the concentration of triethylamine in the mobile phase (up to 2%).
Poor separation on the column	The chosen solvent system is not optimal.	Re-evaluate the mobile phase using TLC. A shallower solvent gradient or an isocratic elution with a finely tuned solvent ratio may be necessary.
Low recovery of the product	The compound is irreversibly adsorbed onto the silica gel.	Ensure an adequate amount of triethylamine is used. Consider using a less acidic stationary phase like alumina.
Cracked or channeled column bed	Improper packing of the silica gel.	Repack the column using the wet slurry method, ensuring a homogenous and well-settled bed.

Conclusion

The purification of basic compounds like (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine by column chromatography can be efficiently achieved with high purity and yield by addressing the inherent challenges of amine-silica interactions. The key to success lies in meticulous method development using TLC and the incorporation of a basic modifier, such as triethylamine, into the mobile phase. This application note provides a robust and reliable protocol that can be readily adapted for the purification of other basic intermediates in a research and drug development setting.

References

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Chromatography Forum. (2006, January 24). Separation of Secondary Amine and Tertiary amine. Retrieved from [Link]

• Reddit. (2022, September 24). Chromotography with free amines? Retrieved from [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• SIELC Technologies. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. Retrieved from [Link]

• column chromatography.pdf. (n.d.).

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• EPFL. TLC Visualization Reagents. Retrieved from [Link]

• Patsnap Eureka. (2025, August 21). Case Study: Column Chromatography Process for API Intermediate Isolation — Yield, Purity and Scale Notes. Retrieved from [Link]

• Ma, G., & Jha, A. (2008). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development, 12(4), 637-641. [Link]

• Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications. Retrieved from [Link]

• Reddit. (2025, June 12). Adding toluene/other aromatic to solvent system for flash chromatography to separate coeluting aromatic compounds. Retrieved from [Link]

• PubChem. (4-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. Retrieved from [Link]

• Sciencemadness Discussion Board. (2012, January 3). Bizzare observation about benzylamines- explanation? Retrieved from [Link]

• ACS Publications. Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources.

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• Google Patents. US8076515B2 - Process for the production of 2-[4-(3- and 2-fluorobenzyloxy) benzylamino] propanamides.

• Biotage. (2023, January 23). Why is TLC Rf important for flash column chromatography optimization? Retrieved from [Link]

• How to run column chromatography. (n.d.).

• Teledyne ISCO. Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Retrieved from [Link]

• Sciencemadness.org. (2017, October 6). Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates? Retrieved from [Link]

• PubChem. Benzylamine. Retrieved from [Link]

• Supporting Information for: - Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. (n.d.). Retrieved from a supporting information document detailing experimental procedures.

• Chemistry For Everyone. (2025, March 16). What Is The Importance Of RF Value In Chromatography? Retrieved from [Link]

• TLC stains. (n.d.).

• Taylor, L. T., & Chang, C. (1991). Separation of Anilines, Benzamides, Benzylamines, and Phenylethylamines by Packed-Column Supercritical Fluid Chromatography. Journal of Chromatographic Science, 29(1), 18-24. [Link]

• Organic Syntheses Procedure. preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Retrieved from [Link]

• Thin Layer Chromatography. (n.d.).
• Google Patents. CN108752217B - Synthesis method of dolutegravir key intermediate 2, 4-difluorobenzylamine.

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In vitro assay development for screening (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine derivatives

Application Note & Protocols

Title: A Comprehensive Framework for the In Vitro Development of a High-Throughput Screening Assay for Novel (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine Derivative Modulators

Audience: Researchers, scientists, and drug development professionals.

Abstract: This guide provides a detailed framework for the development and validation of a robust in vitro biochemical assay designed to screen a library of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine derivatives. Recognizing the structural similarity of the benzylamine core to known bioactive molecules, we propose Monoamine Oxidase B (MAO-B) as a primary, high-value target. The narrative follows a logical progression from target rationale and assay principle to a complete, multi-stage workflow including primary high-throughput screening (HTS), assay validation using the Z'-factor, hit confirmation, potency determination (IC50), and essential secondary/counter-screens for selectivity and preliminary safety. Each protocol is presented with step-by-step instructions, complemented by explanations of the underlying scientific principles to empower researchers to make informed decisions and troubleshoot effectively.

Target Rationale: Monoamine Oxidase B (MAO-B)

The foundational step in any screening campaign is the selection of a biologically relevant target. The (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine scaffold contains a secondary amine core structurally related to monoamines, which are endogenous substrates for Monoamine Oxidase (MAO) enzymes.

Scientific Justification: MAOs are mitochondrial outer-membrane enzymes crucial for the degradation of monoamine neurotransmitters and neuromodulators.[1][2] There are two primary isoforms, MAO-A and MAO-B, which differ in substrate preference and inhibitor sensitivity.[2][3]

• MAO-A preferentially metabolizes serotonin and norepinephrine.

• MAO-B preferentially metabolizes benzylamine and phenylethylamine, and is also responsible for degrading dopamine.[3]

Inhibition of MAO-B increases dopamine levels in the brain, a clinically validated strategy for treating Parkinson's disease and a promising avenue for other neurodegenerative disorders and depression.[1][4] Given that benzylamine is a preferred substrate for MAO-B, derivatives of this structure are compelling candidates for novel inhibitors. Therefore, establishing a screening assay against MAO-B provides a scientifically sound and high-potential starting point for this chemical series.

The Assay Development & Screening Workflow

A successful screening campaign is a structured, multi-step process. The goal is to efficiently identify true, potent, and selective modulators of the target enzyme while eliminating false positives and promiscuous compounds early. This workflow ensures that resources are focused on the most promising chemical matter.

Caption: High-level workflow for screening and hit validation.

Primary Screening Assay: A Fluorescence-Based MAO-B Inhibition Protocol

For high-throughput screening (HTS), fluorescence-based assays are preferred due to their high sensitivity, wide dynamic range, and amenability to automation.[5][6][7]

Assay Principle: This assay quantifies MAO-B activity via a coupled enzymatic reaction.

• MAO-B Action: MAO-B oxidizes its substrate (p-tyramine), producing an aldehyde, ammonia, and hydrogen peroxide (H₂O₂).

• Detection: In the presence of Horseradish Peroxidase (HRP), the H₂O₂ generated reacts with a non-fluorescent probe (e.g., Amplex™ Red) to produce resorufin, a highly fluorescent compound.

• Inhibition: Test compounds that inhibit MAO-B will reduce or prevent the production of H₂O₂, leading to a decrease in the fluorescence signal. The signal is inversely proportional to MAO-B inhibition.

Materials and Reagents

• Enzyme: Recombinant Human Monoamine Oxidase B (MAO-B)

• Substrate: p-Tyramine Hydrochloride

• Detection Reagent 1: Horseradish Peroxidase (HRP)

• Detection Reagent 2: Amplex™ Red (or equivalent hydrogen peroxide probe)

• Positive Control Inhibitor: Selegiline or Pargyline

• Assay Buffer: 100 mM Potassium Phosphate, pH 7.4

• Plates: Solid black, flat-bottom 384-well assay plates

• Compound Diluent: 100% Dimethyl Sulfoxide (DMSO)

• Plate Reader: Fluorescence microplate reader with appropriate filters (e.g., Excitation: 530-560 nm, Emission: 590-600 nm for resorufin).

Detailed HTS Protocol (384-Well Format)

Causality Note: This protocol is designed for a final assay volume of 20 µL to conserve reagents. All concentrations listed are final unless otherwise specified. The pre-incubation of the enzyme with the test compound is a critical step to allow for the binding of potential inhibitors before the enzymatic reaction is initiated.

• Compound Plating:

  • Prepare serial dilutions of the (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine derivative library in 100% DMSO.

  • Using an acoustic liquid handler or pintool, transfer 100 nL of compound solution into the appropriate wells of a 384-well assay plate. This results in a 1:200 dilution and a final DMSO concentration of 0.5%.

  • For control wells, add 100 nL of DMSO (Negative/High Signal Control) or 100 nL of a high concentration of Selegiline (e.g., 1 mM stock for a 5 µM final concentration) for the Positive/Low Signal Control.

• Enzyme Preparation & Dispensing:

  • Prepare a 2X working solution of MAO-B in cold Assay Buffer. The optimal concentration must be determined empirically during assay development to ensure the reaction remains in the linear range for the duration of the assay. A starting point could be 10 µg/mL (for a 5 µg/mL final concentration).

  • Dispense 10 µL of the 2X MAO-B solution into all wells of the assay plate.

• Enzyme-Inhibitor Pre-incubation:

  • Centrifuge the plate briefly (e.g., 1000 rpm for 1 min) to ensure all components are at the bottom of the wells.

  • Incubate the plate for 15 minutes at room temperature, covered, to allow compounds to bind to the enzyme.

• Substrate/Detection Mix Preparation & Dispensing:

  • Prepare a 2X Substrate/Detection Mix in Assay Buffer containing:

    • 2 mM p-Tyramine (for 1 mM final)

    • 2 U/mL HRP (for 1 U/mL final)

    • 100 µM Amplex™ Red (for 50 µM final)

  • Expertise Note: The substrate concentration is set near the Michaelis-Menten constant (Km) to ensure sensitivity to competitive inhibitors. This mix should be prepared fresh and protected from light.

  • Initiate the reaction by dispensing 10 µL of the 2X Substrate/Detection Mix into all wells.

• Reaction Incubation & Measurement:

  • Centrifuge the plate again briefly.

  • Incubate for 30 minutes at 37°C, protected from light.

  • Read the fluorescence intensity on a compatible plate reader (Ex/Em ~545/590 nm).

Assay Validation: Calculating the Z'-Factor

Before initiating a full HTS campaign, the assay's quality and robustness must be confirmed.[8][9] The Z'-factor is a statistical parameter that quantifies the separation between the high and low controls and is indicative of the assay's suitability for HTS.

Formula: Z' = 1 - [ (3 * SD_high + 3 * SD_low) / |Mean_high - Mean_low| ]

Where:

• SD_high and Mean_high are the standard deviation and mean of the high signal (negative/DMSO) controls.

• SD_low and Mean_low are the standard deviation and mean of the low signal (positive/Selegiline) controls.

Interpretation:

• Z' > 0.5: An excellent assay, suitable for HTS.[10][11]

• 0 < Z' < 0.5: A marginal assay that may require optimization.[10][11]

• Z' < 0: An unsuitable assay.[10][11]

Control Type	Replicates (n=16)	Mean RFU	Std. Dev. (SD)	Z'-Factor Calculation
High Signal (DMSO)	...	85,430	2,150	Z' = 1 - [ (32150 + 31890) / |85430 - 9850| ]
Low Signal (Selegiline)	...	9,850	1,890	Z' = 1 - [ (6450 + 5670) / 75580 ]
Result	Z' = 0.84

An calculated Z'-factor of 0.84 indicates a highly robust assay with a large signal window and low data variability, making it excellent for a full screening campaign.

Hit Confirmation and Potency (IC50) Determination

Hits from the primary screen (e.g., compounds causing >50% inhibition) must be confirmed and their potency quantified.

Sources

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• 5. pubs.acs.org [pubs.acs.org]
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• 8. Design and implementation of high-throughput screening assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. High-throughput Screening Steps | Small Molecule Discovery Center (SMDC) [pharm.ucsf.edu]
• 10. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 11. bmglabtech.com [bmglabtech.com]

Application Note: A Robust and Scalable Synthesis of N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine via Reductive Amination

For: Researchers, scientists, and drug development professionals.

Introduction

N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine is a secondary amine that serves as a crucial building block in the synthesis of various pharmacologically active molecules and fine chemicals. The presence of the fluorobenzyl and methoxybenzyl moieties imparts specific physicochemical properties that are often sought after in medicinal chemistry and materials science. The efficient and scalable synthesis of this compound is therefore of significant interest to the chemical and pharmaceutical industries.

This application note provides a detailed, field-proven protocol for the scale-up synthesis of N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine. The chosen synthetic strategy is a two-step, one-pot reductive amination, which is a widely applicable and robust method for the formation of C-N bonds.[1][2] The rationale behind the experimental choices, in-process controls, purification strategies, and comprehensive analytical characterization are discussed in detail to ensure scientific integrity and reproducibility.

Synthetic Strategy: The Rationale for Reductive Amination

The synthesis of N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine is achieved through the reductive amination of 2-fluorobenzaldehyde with 4-methoxybenzylamine. This method is superior to direct alkylation of amines, which often leads to over-alkylation and the formation of undesired tertiary amines, complicating purification and reducing the yield of the desired secondary amine.[3]

The chosen pathway involves two key stages:

• Imine Formation: The reaction is initiated by the condensation of 2-fluorobenzaldehyde and 4-methoxybenzylamine to form the corresponding N-(2-fluorobenzyl)-N-(4-methoxybenzyl)imine intermediate. This reaction is typically carried out in a suitable solvent that facilitates the removal of water, thereby driving the equilibrium towards the imine product.

• Reduction: The in-situ formed imine is then reduced to the target secondary amine. For this critical step, sodium borohydride (NaBH₄) is selected as the reducing agent due to its cost-effectiveness, ease of handling on a large scale, and excellent chemoselectivity for the imine over the starting aldehyde when the reaction conditions are carefully controlled.[4][5] Methanol is chosen as the solvent for the reduction step as it is compatible with NaBH₄ and is an effective solvent for the reactants.[6]

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

"2-Fluorobenzaldehyde" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "4-Methoxybenzylamine" [fillcolor="#FBBC05", fontcolor="#202124"]; "Imine Intermediate" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "Final Product" [fillcolor="#4285F4", fontcolor="#FFFFFF"];

Detailed Scale-up Protocol

This protocol is designed for a nominal 100 g scale of the final product. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Fluorobenzaldehyde	124.11	55.8 g (48.5 mL)	0.45
4-Methoxybenzylamine	137.18	61.7 g (56.6 mL)	0.45
Methanol (anhydrous)	32.04	1 L	-
Sodium Borohydride (NaBH₄)	37.83	25.5 g	0.675
Hydrochloric Acid (37% aq.)	36.46	As needed	-
Sodium Hydroxide (50% aq.)	40.00	As needed	-
Dichloromethane	84.93	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Equipment:

• 2 L three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Addition funnel

• Condenser

• Heating mantle with temperature controller

• Ice-water bath

• Separatory funnel (2 L)

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

Step 1: Imine Formation

• To a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and condenser, add 2-fluorobenzaldehyde (55.8 g, 0.45 mol) and anhydrous methanol (500 mL).

• Begin stirring and add 4-methoxybenzylamine (61.7 g, 0.45 mol) dropwise via an addition funnel over 30 minutes. An exothermic reaction may be observed; maintain the temperature below 40 °C using a water bath if necessary.

• After the addition is complete, stir the mixture at room temperature for 2 hours to ensure complete imine formation. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[7][8][9][10]

Step 2: Reduction of the Imine

• Cool the reaction mixture to 0-5 °C using an ice-water bath.

• In a separate beaker, carefully prepare a suspension of sodium borohydride (25.5 g, 0.675 mol) in anhydrous methanol (500 mL). Caution: Sodium borohydride reacts with methanol to generate hydrogen gas. Prepare this suspension in a well-ventilated area and avoid ignition sources.[11][12][13]

• Add the sodium borohydride suspension to the reaction mixture portion-wise over 1-1.5 hours, ensuring the internal temperature does not exceed 10 °C. Vigorous gas evolution (hydrogen) will be observed.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 3 hours, or until TLC analysis indicates the complete consumption of the imine intermediate.

Step 3: Work-up and Purification

• Carefully quench the reaction by slowly adding water (500 mL) while cooling the flask in an ice bath. This will decompose any excess sodium borohydride.

• Concentrate the mixture under reduced pressure using a rotary evaporator to remove the methanol.

• Transfer the remaining aqueous slurry to a 2 L separatory funnel and extract the product with dichloromethane (3 x 300 mL).

• Combine the organic layers and wash with brine (2 x 200 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine as an oil.

Purification via Hydrochloride Salt Formation:

For enhanced purity, the amine can be converted to its hydrochloride salt.

• Dissolve the crude oil in diethyl ether (500 mL).

• Slowly add a solution of HCl in isopropanol (or bubble HCl gas) with stirring until the precipitation of the amine hydrochloride is complete. The mixture will become acidic.

• Filter the white precipitate, wash with cold diethyl ether, and dry under vacuum to obtain the pure hydrochloride salt.[14][15]

• To recover the free amine, suspend the hydrochloride salt in water and add a 50% aqueous solution of sodium hydroxide until the pH is >12.[16][17]

• Extract the free amine with dichloromethane (3 x 200 mL), dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the pure N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine. Expected yield: 85-95%.[18]

Alternative Purification: Vacuum Distillation

If the product is thermally stable, vacuum distillation can be an effective purification method for large-scale production.[14] The crude oil can be distilled under high vacuum to obtain the pure product.

Process Optimization and Troubleshooting

Parameter	Recommendation	Rationale and Troubleshooting
Solvent Purity	Use anhydrous methanol.	Water can hydrolyze the imine intermediate and react with sodium borohydride, reducing the yield.
Temperature Control	Maintain <10 °C during NaBH₄ addition.	The reduction is exothermic. Uncontrolled temperature can lead to side reactions and reduced selectivity.
Reaction Monitoring	Use TLC (e.g., 8:2 Hexane:Ethyl Acetate).	Incomplete imine formation will result in unreacted aldehyde being reduced to the corresponding alcohol. Incomplete reduction will leave the imine in the final product.[9]
Work-up pH	Ensure pH >12 during free base extraction.	Incomplete neutralization will result in the amine remaining in the aqueous layer as the hydrochloride salt, leading to lower yield.

Analytical Characterization

The identity and purity of the final product should be confirmed by a suite of analytical techniques.

dot graph G { layout=dot; node [shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

"Product" [label="N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "NMR" [label="NMR Spectroscopy\n(1H, 13C)", fillcolor="#FBBC05", fontcolor="#202124"]; "MS" [label="Mass Spectrometry\n(GC-MS or LC-MS)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "HPLC" [label="HPLC", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Product" -> "NMR" [label="Structural Elucidation"]; "Product" -> "MS" [label="Molecular Weight Confirmation"]; "Product" -> "HPLC" [label="Purity Assessment"]; } Caption: Analytical techniques for product characterization.

¹H NMR (400 MHz, CDCl₃):

• Aromatic Protons: δ 6.8-7.5 ppm (m, 8H)

• Methylene Protons (-CH₂-N-CH₂-): δ 3.7-3.9 ppm (s, 4H)

• Methoxy Protons (-OCH₃): δ 3.8 ppm (s, 3H)

Note: The exact chemical shifts may vary slightly. The signals for the benzyl protons are expected to be singlets, similar to what is observed for N,N-dibenzylaniline.[19][20]

¹³C NMR (100 MHz, CDCl₃):

• Aromatic Carbons: δ 113-163 ppm

• Methylene Carbons (-CH₂-N-CH₂-): δ 50-55 ppm

• Methoxy Carbon (-OCH₃): δ 55.2 ppm

Note: The chemical shifts for aromatic carbons can be complex. The methylene and methoxy carbons provide key diagnostic signals.[21][22][23]

Mass Spectrometry (GC-MS or LC-MS):

• Expected Molecular Ion [M]⁺: m/z = 245.13

High-Performance Liquid Chromatography (HPLC):

• Purity assessment should be performed using a suitable reversed-phase column (e.g., C18) with a mobile phase gradient of acetonitrile and water. Detection can be achieved using a UV detector at an appropriate wavelength (e.g., 254 nm).

Safety Considerations

• Sodium Borohydride (NaBH₄): Reacts with water and alcohols to produce flammable hydrogen gas. It is also corrosive and can cause burns. Handle in a well-ventilated area, away from ignition sources, and wear appropriate PPE.[12][13] In case of fire, use a dry chemical extinguisher; do not use water.[13]

• 2-Fluorobenzaldehyde: Irritant to eyes, skin, and respiratory system.

• 4-Methoxybenzylamine: Corrosive and can cause burns.

• Dichloromethane: A suspected carcinogen. Handle with care in a fume hood.

• Hydrochloric Acid: Corrosive and causes severe burns.

Conclusion

This application note provides a comprehensive and scalable protocol for the synthesis of N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine via a two-step, one-pot reductive amination. The detailed methodology, including process controls, purification strategies, and analytical characterization, ensures a high-yielding and robust process suitable for both research and industrial applications. By adhering to the outlined procedures and safety precautions, researchers can confidently produce this valuable intermediate with high purity.

References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• University of Regensburg. (n.d.). Chemical shifts. [Link]

• SciSpace. (2013). Reductive Amination of Aldehydes with Sodium Borohydride-Silica Gel System. [Link]

• Myers, A. (n.d.).

• ResearchGate. (2017). How to monitor the progress of the reaction of reductive amination of D-maltose with aliphatic amines?[Link]

• University of California, Santa Barbara. (2012). Sodium borohydride - Standard Operating Procedure. [Link]

• Reddit. (n.d.). How to purify Benzylamine?[Link]

• ResearchGate. (2023). How can I neutralize aminehydrochlorides?[Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. [Link]

• ResearchGate. (2010). Direct reductive amination of carbonyl compounds using sodium borohydride-silica chloride. [Link]

• Google Patents. (n.d.).

• Carl ROTH. (n.d.). Safety Data Sheet: Sodium borohydride. [Link]

• University of Rochester. (n.d.). How To: Monitor by TLC. [Link]

• Indian Academy of Sciences. (n.d.). Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green solvent. [Link]

• Organic Syntheses. (n.d.). ethyl 1-benzyl-trans-5-(trifluoromethyl) pyrrolidine-3-carboxylate. [Link]

• YouTube. (2022). Amine and HCl - salt formation reaction. [Link]

• New Jersey Department of Health. (1999). SODIUM BOROHYDRIDE HAZARD SUMMARY. [Link]

• MDPI. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supporting Information. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction. [Link]

• Oriental Journal of Chemistry. (n.d.). NaBH4/PhCO2H: An Efficient system for Reductive Amination of Aldehydes. [Link]

• Google Patents. (n.d.).

• Wikipedia. (n.d.). Reductive amination. [Link]

• MDPI. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

• ResearchGate. (2015). What is the best way to convert my amine compound from the salt form into free amine?[Link]

• PubMed. (1998). Application of (13)C NMR Spectroscopy and (13)C-Labeled Benzylammonium Salts to the Study of Rearrangements of Ammonium Benzylides. [Link]

• Beijing Institute of Technology. (n.d.). 发酵液中苄胺的纯化工艺研究 (Study on Purification Technology of Benzylamine in Fermentation Broth). [Link]

• ResearchGate. (n.d.). Reductive aminations of aldehydes with benzylamine or cyclohexylamine.... [Link]

• YouTube. (2022). 1H& 13C NMR of N-benzylideneaniline, aspirin, dibenzalacetone and binol. [Link]

• Compound Interest. (2015). A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. [Link]

• RSC Publishing. (n.d.). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. [Link]

• Quora. (2020). For my orgo class, I need to figure out how to isolate Benzylamine from a mixture using solvent extraction using common lab solvents...[Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Reductive Amination for (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine Synthesis

Prepared by: Your Senior Application Scientist

Welcome to the technical support guide for the synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine via reductive amination. This document is designed for researchers, chemists, and drug development professionals to provide in-depth insights, troubleshooting advice, and optimized protocols for this specific transformation. Our goal is to move beyond simple procedural steps and explain the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Reductive amination is a cornerstone of modern organic synthesis for its efficiency in forming carbon-nitrogen bonds.[1] The synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine from 2-fluorobenzaldehyde and 4-methoxybenzylamine is a classic example of forming a secondary amine. The process involves two key stages: the initial formation of an imine intermediate, followed by its reduction to the target amine.[2] Success hinges on carefully controlling the conditions for both of these steps.

Experimental Workflow & Mechanism

The overall transformation involves the condensation of 2-fluorobenzaldehyde with 4-methoxybenzylamine to form an intermediate iminium ion, which is then reduced in situ by a hydride-based reducing agent to yield the desired secondary amine.

Caption: General workflow for the one-pot reductive amination synthesis.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine in a question-and-answer format.

Q1: My reaction shows low conversion, and I've recovered most of my starting materials. What went wrong?

A1: Low conversion is typically linked to inefficient imine formation, which is the rate-determining step in many cases.

• Causality—The Role of pH: Imine formation is catalyzed by acid but is also pH-dependent. The reaction rate is optimal around a pH of 4-6.[3][4][5]

  • If the pH is too high (>7): There isn't enough acid to protonate the hydroxyl group of the hemiaminal intermediate, making water a poor leaving group and slowing down the dehydration step to form the imine.[5]

  • If the pH is too low (<4): The amine starting material (4-methoxybenzylamine) becomes protonated to its non-nucleophilic ammonium salt, preventing it from attacking the aldehyde carbonyl group.[4][5]

• Troubleshooting Steps:

  • Introduce a Mild Acid Catalyst: Add a catalytic amount of acetic acid (typically 1-5 mol%) to the reaction mixture. This will buffer the system to the optimal pH range for imine formation.

  • Use a Two-Step Procedure: For difficult substrates, consider a two-step approach. First, form the imine by mixing the aldehyde and amine, often with a dehydrating agent like anhydrous MgSO₄ or by azeotropic removal of water. Once imine formation is confirmed (e.g., by TLC or ¹H NMR), then add the reducing agent.[6]

  • Check Reagent Purity: Ensure that both 2-fluorobenzaldehyde and 4-methoxybenzylamine are pure. Aldehydes can oxidize to carboxylic acids on storage, which can interfere with the reaction.

Q2: My main byproduct is 2-fluorobenzyl alcohol. How can I prevent this?

A2: The formation of 2-fluorobenzyl alcohol indicates that the reducing agent is reducing the starting aldehyde faster than the intermediate imine.

• Causality—Reducing Agent Selectivity: This issue arises when using a strong, non-selective reducing agent like sodium borohydride (NaBH₄) in a one-pot procedure.[7][8] NaBH₄ is capable of reducing both aldehydes and imines.[8]

• Troubleshooting Steps:

  • Switch to a More Selective Reducing Agent: The preferred reagent for one-pot reductive aminations is Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB) .[1] STAB is a milder and more sterically hindered reducing agent that selectively reduces the protonated iminium ion much faster than it reduces the starting aldehyde.[1][9] This allows for a convenient one-pot procedure with high yields.[1]

  • Modify the Addition Sequence (if using NaBH₄): If you must use NaBH₄, you should pre-form the imine. Allow the 2-fluorobenzaldehyde and 4-methoxybenzylamine to stir together in the solvent for a period (e.g., 1-2 hours) to maximize imine formation before adding the NaBH₄.[7][8]

Q3: I'm observing a higher molecular weight byproduct. Could this be a tertiary amine?

A3: Yes, overalkylation can occur, leading to the formation of a tertiary amine, although it's less common when starting with a primary amine and an aldehyde.

• Causality—Secondary Amine Reactivity: The desired product, (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, is a secondary amine. This product can, in principle, react with another molecule of 2-fluorobenzaldehyde to form a new iminium ion, which is then reduced to a tertiary amine. This is a common problem in direct alkylation with alkyl halides but less so in reductive amination.[7]

• Troubleshooting Steps:

  • Control Stoichiometry: Ensure you are using a 1:1 or a slight excess (e.g., 1.1 equivalents) of the amine (4-methoxybenzylamine). Using a large excess of the aldehyde could favor the formation of the tertiary amine.

  • Slow Addition of Aldehyde: In more sensitive cases, slowly adding the aldehyde to the mixture of the amine and reducing agent can help maintain a low concentration of the aldehyde, minimizing the chance for the secondary amine product to react further.

Q4: The reaction seems to stall, and purification is complicated by multiple spots on TLC. What are my options?

A4: A stalled reaction with a complex mixture points to competing equilibria and potentially suboptimal reaction conditions.

• Causality—Equilibrium and Solvent Choice: Imine formation is a reversible equilibrium reaction.[10] If water, a byproduct of imine formation, is not effectively managed, the equilibrium can shift back towards the starting materials.[10]

• Troubleshooting Steps:

  • Solvent Selection: Use an appropriate solvent. For reactions with STAB, aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent choices as they are compatible with the water-sensitive reagent.[6][8] For NaBH₃CN, protic solvents like methanol are common.[8]

  • Use of a Dehydrating Agent: Adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves can help drive the imine formation equilibrium forward by sequestering the water produced.

  • Monitor the Reaction: Use Thin Layer Chromatography (TLC) to monitor the consumption of the limiting reagent (usually the aldehyde). This will help you determine the optimal reaction time and prevent the formation of degradation products from extended reaction times.

Frequently Asked Questions (FAQs)

What is the best reducing agent for this reaction?

For a one-pot synthesis, Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB) is highly recommended. It is mild, selective for the iminium ion over the aldehyde, and does not require strict pH control beyond the optional use of a catalytic amount of acetic acid.[1] Sodium Cyanoborohydride (NaBH₃CN) is also very effective and selective under mildly acidic conditions (pH 6-7).[1] However, it is highly toxic and can release hydrogen cyanide gas upon acidic workup, making STAB a safer alternative for general use.[1]

Which solvent is optimal?

The choice of solvent depends on the reducing agent.

• For NaBH(OAc)₃ (STAB): Aprotic solvents are preferred as STAB is water-sensitive.[8] Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are the most common and effective choices.[6][8]

• For NaBH₃CN: Methanol (MeOH) is a common solvent as NaBH₃CN is stable in it.[8]

• For NaBH₄ (two-step): Protic solvents like methanol (MeOH) or ethanol (EtOH) are standard.[8]

How do I perform the work-up and purification?

A standard work-up procedure involves:

• Quenching: Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute base like 1M NaOH to neutralize any acid and decompose the remaining borohydride reagent.

• Extraction: Extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate.[11]

• Washing: Wash the combined organic layers with brine to remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product is typically purified by flash column chromatography on silica gel to isolate the pure secondary amine from any unreacted starting materials or byproducts.

Is it better to do a one-pot or two-step procedure?

With a selective reagent like STAB, a one-pot procedure is generally more efficient and high-yielding.[12] All reagents (aldehyde, amine, and reducing agent) can be mixed together at the start of the reaction. A two-step procedure , where the imine is formed first before the addition of the reducing agent, is advantageous when using less selective reagents like NaBH₄ or when dealing with particularly sensitive or unreactive substrates.[6]

Recommended Protocol and Data

Optimized One-Pot Protocol using STAB

This protocol provides a robust starting point for the synthesis.

Materials:

• 2-Fluorobenzaldehyde

• 4-Methoxybenzylamine

• Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen), add 4-methoxybenzylamine (1.0 eq).

• Dissolve the amine in anhydrous dichloromethane (DCM).

• Add 2-fluorobenzaldehyde (1.0-1.05 eq) to the solution and stir for 20-30 minutes at room temperature.

• In a single portion, add sodium triacetoxyborohydride (STAB) (1.2-1.5 eq) to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC (typically 4-12 hours).

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil or solid by flash column chromatography on silica gel.

Comparison of Reductive Amination Conditions

Parameter	Condition 1: NaBH(OAc)₃	Condition 2: NaBH₃CN	Condition 3: NaBH₄ (Two-Step)
Procedure	One-pot	One-pot	Two-step
Selectivity	High (reduces iminium >> aldehyde)	High (at pH 6-7)	Low (reduces both)
Solvent	DCM, DCE[6][8]	MeOH[8]	MeOH, EtOH[8]
Additive	Optional: Acetic Acid (catalytic)	Acetic Acid (to maintain pH 6-7)	None needed for reduction step
Safety	Safer; non-toxic byproducts	Highly Toxic ; can release HCN gas[1]	Flammable H₂ gas released on quench
Typical Yield	Very Good to Excellent	Good to Excellent	Variable; depends on imine formation

References

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• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

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• Myers, A. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

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• Chemistry LibreTexts. (2019). 23.4: Preparation of Amines via Reductive Amination. [Link]

• Master Organic Chemistry. (2022). Imines - Properties, Formation, Reactions, and Mechanisms. [Link]

• Google Patents. (n.d.). CN102311352B - Synthesis method for 2-methoxy-4-methylbenzylamine.

• Zhang, R., Liu, S., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. [Link]

• MDPI. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

• Google Patents. (n.d.). The synthetic method of 2,4 difluoro benzene methanamines.

• ResearchGate. (2015). What is the influence of the pH on imine formation in a water solution?. [Link]

• Chemistry LibreTexts. (2019). 12.3: Reaction with Primary Amines to form Imines. [Link]

• YouTube. (2020). Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. [Link]

• ResearchGate. (n.d.). Two-step reductive amination synthesis of 4-methoxy-N-(4-nitrobenzyl)aniline. [Link]

• Reddit. (n.d.). Reductive amination NaB(AcO)3. [Link]

• ChemRxiv. (2022). Selective Electrochemical Reductive Amination of Benzaldehyde at Heterogeneous Metal Surfaces. [Link]

• Arkivoc. (2020). Mechanisms of the formation of imines in aqueous solution and the effect of the pH: a theoretical analysis. [Link]

• Chemistry Stack Exchange. (2018). Acid in Imine Formation. [Link]

• Organic Syntheses. (n.d.). PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES. [Link]

• Google Patents. (n.d.).

• MDPI. (2022). Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide. [Link]

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• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 9. reddit.com [reddit.com]
• 10. Reductive amination - Wikipedia [en.wikipedia.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

Side-product formation in the synthesis of N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine

Welcome to our dedicated technical support guide for the synthesis of N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific chemical synthesis. Here, we address common challenges, provide in-depth troubleshooting advice, and offer validated protocols to enhance the efficiency and success of your experiments. Our approach is grounded in established scientific principles and practical laboratory experience to ensure you receive reliable and actionable guidance.

I. Understanding the Synthesis: Reductive Amination

The most common and efficient method for synthesizing N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine is through reductive amination.[1][2][3][4] This process involves two key steps: the formation of an imine (Schiff base) from a primary amine and an aldehyde, followed by the in-situ reduction of the imine to the desired secondary amine.[1][2]

There are two primary synthetic routes for this target molecule:

• Route A: Reaction of 2-fluorobenzaldehyde with 4-methoxybenzylamine.

• Route B: Reaction of 4-methoxybenzaldehyde with 2-fluorobenzylamine.

Both routes are viable, and the choice often depends on the commercial availability and cost of the starting materials. This guide will primarily focus on troubleshooting issues that are common to both pathways.

II. Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your synthesis.

FAQ 1: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Low yields are a common issue in multi-step organic syntheses. Several factors during the reductive amination process can contribute to this problem.

Potential Causes & Troubleshooting Steps:

• Incomplete Imine Formation: The initial formation of the imine is an equilibrium-driven process. The presence of water, a byproduct of this reaction, can shift the equilibrium back towards the starting materials.

  • Solution: While some reductive amination protocols tolerate water, ensuring anhydrous conditions can be beneficial.[5] Using a drying agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves during the imine formation step can drive the equilibrium forward. For catalytic hydrogenations, some methods suggest not removing the water of reaction when using a water-miscible solvent.[5][6]

• Inefficient Reduction: The choice and handling of the reducing agent are critical.

  • Solution:

    • Sodium Borohydride (NaBH₄): This is a cost-effective reducing agent, but it can also reduce the starting aldehyde. It is often added after allowing sufficient time for imine formation.[7]

    • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is a milder and more selective reducing agent that is often preferred for reductive aminations as it does not readily reduce aldehydes or ketones.[2][8] It is particularly effective in aprotic solvents like dichloromethane (DCM) or dichloroethane (DCE).

    • Sodium Cyanoborohydride (NaBH₃CN): Another selective reducing agent, but it is highly toxic and generates toxic byproducts, requiring careful handling and disposal.[2][4][8]

• Sub-optimal Reaction Conditions: Temperature, solvent, and pH can all influence the reaction rate and equilibrium.

  • Solution:

    • Solvent: Methanol is a common solvent for reductive aminations using NaBH₄.[7] For NaBH(OAc)₃, aprotic solvents are preferred.[7]

    • pH: Maintaining a slightly acidic pH (around 5-6) can catalyze imine formation without significantly hydrolyzing the imine or deactivating the amine. This can be achieved by adding a small amount of acetic acid.

• Starting Material Quality: Impurities in the starting aldehydes or amines can interfere with the reaction.

  • Solution: Ensure the purity of your starting materials. Aldehydes can oxidize to carboxylic acids, and amines can degrade over time. Purification of starting materials, for instance, by distillation of benzylamine, may be necessary if they have been stored for a long time.[9]

FAQ 2: My TLC analysis shows multiple spots, including one that corresponds to the starting aldehyde. What is happening?

The presence of the starting aldehyde in your final product mixture indicates either an incomplete reaction or a competing side reaction.

Potential Causes & Troubleshooting Steps:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution:

    • Increase the reaction time.

    • Ensure the stoichiometry of the reactants is correct. Using a slight excess (1.1-1.2 equivalents) of the amine can help drive the reaction to completion.

• Side Reaction: Aldehyde Reduction: A significant side reaction is the reduction of the starting aldehyde to its corresponding alcohol (e.g., 2-fluorobenzyl alcohol or 4-methoxybenzyl alcohol).[1] This is more likely to occur with less selective reducing agents like NaBH₄, especially if it is present before the imine has fully formed.[7]

  • Solution:

    • Allow sufficient time for imine formation before adding NaBH₄.

    • Switch to a more selective reducing agent like NaBH(OAc)₃.

Workflow for Identifying Aldehyde Reduction

Caption: Troubleshooting workflow for unreacted aldehyde.

FAQ 3: I have an impurity with a similar polarity to my product, making purification by column chromatography difficult. What could this impurity be?

An impurity with similar polarity to your desired secondary amine is often the intermediate imine (Schiff base).

Potential Causes & Troubleshooting Steps:

• Incomplete Reduction of the Imine: The reduction step may not have been efficient enough to convert all the formed imine into the final product.

  • Solution:

    • Increase the amount of the reducing agent.

    • Extend the reaction time for the reduction step.

    • Ensure the reducing agent is active (hydrides can decompose upon improper storage).

Visualizing the Main Reaction and Side Products

Caption: Reaction pathway and common side-products.

FAQ 4: How can I effectively purify my final product?

Purification of N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine typically involves removing unreacted starting materials, the imine intermediate, and the alcohol byproduct.

Recommended Purification Strategies:

• Aqueous Workup (Acid-Base Extraction): This is a highly effective method for separating the basic amine product from neutral or acidic impurities.[10]

  • Step 1: After the reaction is complete, quench any remaining reducing agent carefully (e.g., with water or dilute acid).

  • Step 2: Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate or DCM) and wash with water.

  • Step 3: Extract the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The amine product will be protonated and move into the aqueous layer, while the neutral aldehyde, alcohol, and imine impurities will remain in the organic layer.

  • Step 4: Separate the aqueous layer and wash it with fresh organic solvent to remove any remaining neutral impurities.

  • Step 5: Basify the aqueous layer with a base (e.g., 1M NaOH) to deprotonate the amine, which will precipitate or can be extracted back into an organic solvent.

  • Step 6: Dry the organic layer containing the purified amine over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Column Chromatography: If acid-base extraction does not provide sufficient purity, silica gel column chromatography can be used. A typical eluent system would be a gradient of ethyl acetate in hexanes.

• Recrystallization: If the final product is a solid, recrystallization from a suitable solvent system can be an excellent final purification step.

III. Experimental Protocols

Protocol 1: Synthesis of N-(2-fluorobenzyl)-N-(4-methoxybenzyl)amine via Reductive Amination with NaBH(OAc)₃

This protocol is a general guideline and may require optimization based on your specific laboratory conditions.

Materials:

• 2-Fluorobenzaldehyde

• 4-Methoxybenzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic Acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-fluorobenzaldehyde (1.0 eq) in anhydrous DCM, add 4-methoxybenzylamine (1.05 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture.

• Stir the reaction mixture at room temperature for 1-2 hours to allow for imine formation. Monitor the progress by TLC.

• Once imine formation is significant, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes.

• Continue stirring the reaction at room temperature for 12-24 hours, or until the reaction is complete as indicated by TLC analysis.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (hexanes/ethyl acetate gradient) or via acid-base extraction as described in FAQ 4.

Data Summary Table

Reactant/Product	Molecular Weight ( g/mol )	Equivalents
2-Fluorobenzaldehyde	124.11	1.0
4-Methoxybenzylamine	137.18	1.05
NaBH(OAc)₃	211.94	1.5
Acetic Acid	60.05	0.1
Product	245.29	-

IV. References

• Huckabee, B. K., et al. (2000). A Simple and Efficient Procedure for the Preparation of N-Benzyl-α-methylbenzylamine. Organic Process Research & Development, 4(6), 594-595. [Link]

• Klyuev, M. V., et al. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. Chemistry, 5(1), 133-145. [Link]

• Myers, A. G. (n.d.). Reductive Amination. Harvard University. [Link]

• Process for the preparation of N-benzylamines. (2002). Google Patents.

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Armarego, W. L. F., & Chai, C. L. L. (2009). Purification of Laboratory Chemicals. Butterworth-Heinemann.

• Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Data. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Quora. (2020). How to isolate Benzylamine from a mixture using solvent extraction. [Link]

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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. US6476268B1 - Preparation of N-benzylamines - Google Patents [patents.google.com]
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• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
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• 9. reddit.com [reddit.com]
• 10. quora.com [quora.com]

Technical Support Center: Purification of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine

Welcome to the technical support center for the purification of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. As Senior Application Scientists, we understand that isolating this secondary amine can present unique challenges, often stemming from its synthesis via reductive amination. This guide provides in-depth, field-proven insights in a troubleshooting and FAQ format to help you achieve high purity for your downstream applications.

Section 1: Understanding the Core Purification Challenges

Why can (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine be difficult to purify?

The purification of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is complicated by several factors inherent to its structure and common synthetic route (reductive amination of 2-fluorobenzaldehyde with 4-methoxybenzylamine):

• Basicity: The lone pair of electrons on the nitrogen atom makes the molecule basic.[1] This is the primary source of difficulty in standard silica gel chromatography, as the basic amine interacts strongly with the acidic silanol groups (Si-OH) on the silica surface. This interaction can lead to significant peak tailing, poor separation, and in some cases, irreversible adsorption or degradation of the product on the column.[2]

• Polarity: The molecule possesses moderate polarity, which can make it difficult to separate from starting materials or byproducts with similar polarity, such as the starting aldehyde or the intermediate imine.

• Potential for Multiple Byproducts: The reductive amination process can generate a variety of impurities that complicate the purification workflow.[3] Identifying these is the first step to devising a removal strategy.

What are the most common impurities I should anticipate?

Understanding the potential byproducts of your synthesis is critical for developing an effective purification strategy. The table below summarizes the most likely impurities from a typical reductive amination synthesis.

Impurity Name	Chemical Structure	Source	Recommended Removal Method
2-Fluorobenzaldehyde		Unreacted starting material	Acid-base extraction; Chromatography
4-Methoxybenzylamine		Unreacted starting material	Acid-base extraction; Chromatography
2-Fluorobenzyl alcohol		Over-reduction of the aldehyde starting material[4]	Chromatography
N-(2-Fluorobenzylidene)-4-methoxybenzylamine (Imine Intermediate)		Incomplete reduction of the Schiff base intermediate[4]	Acid wash (hydrolyzes imine); Chromatography
Bis(4-methoxybenzyl)amine		Self-amination of 4-methoxybenzylamine (if conditions are harsh)	Chromatography

Section 2: Troubleshooting Experimental Workflows

This section addresses common issues encountered during the purification of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine in a question-and-answer format.

Issue 1: My crude reaction mixture is complex. How do I perform an initial cleanup before chromatography?

Answer: An acid-base liquid-liquid extraction is an exceptionally effective first step to remove non-basic organic impurities and unreacted aldehyde.[5][6] The basicity of your target amine allows it to be selectively moved into an aqueous phase, leaving neutral impurities behind in the organic phase.[1]

Protocol: Acid-Base Extraction for Amine Isolation

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1 M hydrochloric acid (HCl) (aq).[7][8] Repeat this extraction 2-3 times. The target amine will be protonated to form the hydrochloride salt, which is soluble in the aqueous layer. Unreacted aldehyde, alcohol byproducts, and other neutral impurities will remain in the organic layer.

• Combine & Wash: Combine the aqueous layers. Wash this combined aqueous layer once with fresh organic solvent (DCM or EtOAc) to remove any remaining neutral impurities.

• Basification & Re-extraction: Cool the aqueous layer in an ice bath and slowly add a base, such as 2 M sodium hydroxide (NaOH) (aq), until the pH is >10. This deprotonates the amine salt, regenerating the free amine which will often precipitate or form an oily layer.[1][6]

• Final Extraction: Extract the basified aqueous layer 3 times with fresh organic solvent (DCM or EtOAc) to recover the purified free amine.

• Drying and Concentration: Combine the organic layers from the final extraction, dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the partially purified amine.[7]

Caption: Workflow for Acid-Base Extraction.

Issue 2: My amine streaks severely during silica gel chromatography.

Answer: This is the most common issue and is caused by the interaction between the basic amine and acidic silica gel.[2] To mitigate this, you must neutralize the acidic sites on the silica or use a more inert stationary phase.

Solution A: Modify the Mobile Phase

The most straightforward solution is to add a small amount of a competing base to your eluent system.

• Recommended Additive: Add 0.5-2% triethylamine (Et₃N) or 0.5-1% ammonium hydroxide to your mobile phase (e.g., Hexane/Ethyl Acetate).

• Mechanism: The triethylamine is a small, strong base that will preferentially bind to the acidic silanol groups on the silica, effectively "passivating" the column. This allows your target amine to travel through the column without strong ionic interactions, resulting in symmetrical peaks and improved separation.[5]

Protocol: Flash Chromatography with a Modified Eluent

• Column Packing: Pack a silica gel column using your initial mobile phase (e.g., 95:5 Hexane:EtOAc) that already contains the amine additive (e.g., 1% Et₃N).

• Sample Loading: Dissolve your amine from the acid-base extraction in a minimal amount of the mobile phase or DCM. Adsorb it onto a small amount of silica gel, dry it, and load the dry powder onto the top of the column. This "dry loading" technique often improves resolution.

• Elution: Run the column using a gradient of your chosen solvent system (e.g., Hexane/EtOAc) while maintaining a constant concentration of the amine additive (e.g., 1% Et₃N) throughout the gradient.

• Fraction Collection: Collect fractions and analyze them using Thin Layer Chromatography (TLC). Remember to also add a drop of Et₃N to your TLC developing chamber to ensure the TLC results are representative of the column separation.

Solution B: Change the Stationary Phase

If streaking persists, consider using a different stationary phase.

• Basic Alumina: Alumina is a good alternative to silica for the purification of basic compounds. Use Brockmann I activity and deactivate it as needed with water.

• Reverse-Phase Chromatography: If separating from impurities with very similar polarity, reverse-phase (C18) flash chromatography can be highly effective.[5] The elution order is inverted, with non-polar compounds eluting later.

Issue 3: I can't get my purified amine to crystallize. Can I use another method?

Answer: Amines, particularly oils, can be notoriously difficult to crystallize. A highly effective strategy is to convert the amine into a salt, which is often a stable, crystalline solid that is easier to handle and store.

Protocol: Salt Formation for Purification and Storage

• Dissolve Amine: Dissolve the purified amine oil in a suitable solvent like diethyl ether, EtOAc, or DCM.

• Add Acid: While stirring, slowly add a solution of an acid. Common choices include:

  • HCl in diethyl ether or dioxane[5]

  • A solution of oxalic acid in ether or ethanol

• Precipitation: The corresponding salt (hydrochloride or oxalate) will precipitate out of the solution. The precipitation can be encouraged by cooling the mixture in an ice bath.

• Isolation: Collect the solid salt by vacuum filtration, wash it with cold solvent (e.g., diethyl ether) to remove any soluble impurities, and dry it under vacuum.

• Regeneration (Optional): The pure free base can be regenerated at any time by dissolving the salt in water and following steps 4-6 of the acid-base extraction protocol.

Caption: Decision tree for chromatography issues.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for purified (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine? A: As a secondary amine, the compound can be sensitive to air and light over time. For long-term storage, it is best to store it as a salt (e.g., hydrochloride) or as the free base under an inert atmosphere (Nitrogen or Argon) in a sealed, amber vial at a low temperature (2-8°C).[9]

Q2: What is the best way to monitor the reaction and purification? A: Thin Layer Chromatography (TLC) is the most common method. Use a UV lamp (254 nm) to visualize the aromatic rings. Staining with ninhydrin can also be used, which specifically visualizes primary and secondary amines.[5] For purity analysis of the final product, HPLC, GC-MS, and NMR spectroscopy are recommended.

Q3: My yield is low after purification. Where could I be losing my product? A: Product loss can occur at several stages:

• During Extraction: Ensure the pH is sufficiently high (>10) during the basification step to fully neutralize the amine salt. Perform multiple (at least 3) extractions to ensure complete recovery from the aqueous layer.

• On the Column: If you are not using an amine additive in your eluent, a significant portion of your product could be irreversibly stuck to the silica gel column.

• Volatility: While this specific amine is not highly volatile, ensure you are not using excessive heat during solvent evaporation.

Q4: Can thermal decomposition occur during purification? A: While stable under typical chromatography and workup conditions, prolonged exposure to high heat should be avoided. Thermal decomposition of fluorinated organic compounds can release hazardous vapors like hydrogen fluoride (HF).[9][10] Always concentrate your product at moderate temperatures using a rotary evaporator.

References

• U.S. Patent US8076515B2, "Process for the production of 2-[4-(3- and 2-fluorobenzyloxy)

• Organic Syntheses, "Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides", available at [Link]

• Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide. ChemistrySelect, available at [Link]

• Reddit r/Chempros, "Amine workup", available at [Link]

• PubChem, "(4-Fluoro-benzyl)-(4-methoxy-benzyl)-amine", available at [Link]

• Crystal structures of two unexpected products of vicinal diamines left to crystallize in acetone. Acta Crystallographica Section C, available at [Link]

• Biotage, "How do I purify ionizable organic amine compounds using flash column chromatography?", available at [Link]

• U.S.

• Chemistry LibreTexts, "Basicity of Amines", available at [Link]

• University of Rochester, Department of Chemistry, "Workup: Amines", available at [Link]

• Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. MDPI, available at [Link]

• Characterization of route specific impurities found in methamphetamine synthesized by the Leuckart and reductive amination methods. PubMed, available at [Link]

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• 5. reddit.com [reddit.com]
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• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Workup [chem.rochester.edu]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.fr [fishersci.fr]

Technical Support Center: Impurity Identification in (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot impurity formation during this critical synthesis. Our approach is rooted in mechanistic understanding and practical, field-proven solutions to ensure the integrity and purity of your final compound.

The synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is most commonly achieved through the reductive amination of 2-fluorobenzaldehyde with 4-methoxybenzylamine. This process, while efficient, can be prone to side reactions and incomplete conversions, leading to a variety of impurities that can complicate purification and compromise final product quality. This document provides a structured, question-and-answer-based guide to identifying, understanding, and mitigating these impurities.

Troubleshooting Guide: From Reaction to Pure Product

This section addresses specific issues you may encounter during your experiment, providing causal explanations and actionable protocols.

Q1: My reaction yield is significantly lower than expected, and the TLC plate shows multiple spots apart from the product. What are the likely causes?

A1: Low yields and a complex reaction mixture are typically indicative of two primary issues: incomplete reaction and the formation of side-products. The most common synthetic route, reductive amination, involves the formation of an intermediate imine, which is then reduced. Any disruption in this sequence can lead to problems.

Causality and Diagnosis:

• Incomplete Imine Formation: The initial condensation of 2-fluorobenzaldehyde and 4-methoxybenzylamine to form the imine is a reversible equilibrium. The presence of excess water in the reaction can shift the equilibrium back towards the starting materials. Imine formation is also often most efficient under mildly acidic conditions (pH 4-5) which catalyze the dehydration step.[1] If the pH is too low, the amine nucleophile becomes protonated and non-nucleophilic.[1]

• Incomplete Reduction: The imine intermediate may persist if the reducing agent is insufficient, inactive, or was added under suboptimal conditions.

• Competitive Side Reactions: The most significant side reaction is the reduction of the starting aldehyde (2-fluorobenzaldehyde) to its corresponding alcohol (2-fluorobenzyl alcohol). This occurs when the reducing agent is not selective and can reduce both the aldehyde and the imine.[2][3] Sodium borohydride (NaBH₄), for example, is known to reduce aldehydes and ketones readily.[3]

Troubleshooting Workflow:

Q2: My final product is contaminated with 2-fluorobenzyl alcohol. Why did this form and how can I prevent it?

A2: The formation of 2-fluorobenzyl alcohol is a classic example of a competitive side reaction in reductive aminations. It arises from the direct reduction of 2-fluorobenzaldehyde by the hydride reagent.

Mechanistic Explanation:

When using a non-selective reducing agent like sodium borohydride (NaBH₄), two parallel reduction reactions are possible:

• Desired Reaction: Reduction of the C=N bond of the imine.

• Side Reaction: Reduction of the C=O bond of the aldehyde.

Because aldehydes are highly reactive electrophiles, their reduction can be very rapid, especially if the imine has not yet formed in high concentration. This is a common issue in "direct" or "one-pot" reductive aminations where all components are mixed together.[3]

Prevention Strategy: Use of a Selective Reducing Agent

The most effective solution is to use a reducing agent that is selective for the protonated imine (iminium ion) over the carbonyl group. Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB) is an excellent choice for this purpose.[2][3][4][5] It is a milder reducing agent than NaBH₄, and its steric bulk and electronic properties favor the reduction of the more electrophilic iminium ion.[2]

Experimental Protocol: Selective Synthesis using NaBH(OAc)₃

• Setup: To a round-bottom flask under an inert atmosphere (N₂ or Argon), add 2-fluorobenzaldehyde (1.0 eq) and 4-methoxybenzylamine (1.05 eq) in a suitable aprotic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine intermediate.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2-1.5 eq) portion-wise to the mixture. The reaction is typically exothermic; maintain the temperature below 30°C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting aldehyde is consumed.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

Q3: My NMR spectrum shows signals for unreacted starting materials and a peak around 8.2-8.4 ppm (CH=N). What does this indicate?

A3: The presence of starting materials alongside a signal in the 8.2-8.4 ppm region of the ¹H NMR spectrum is a clear indication of two issues: incomplete imine formation and incomplete reduction of the imine that did form. The downfield signal is characteristic of the imine proton (the hydrogen attached to the carbon of the C=N double bond).

Troubleshooting Steps:

• Drive Imine Formation: As mentioned in Q1, ensure your solvent is dry and consider adding a catalytic amount of acetic acid to facilitate the dehydration step required for imine formation.[4]

• Ensure Complete Reduction: The persistence of the imine indicates that the reduction step was not fully effective.

  • Stoichiometry: Verify that you used a sufficient molar excess of the reducing agent.

  • Reagent Quality: Ensure your reducing agent is fresh and has not been deactivated by moisture. NaBH(OAc)₃ is particularly moisture-sensitive.[3]

  • Reaction Time: Extend the reaction time and continue to monitor by TLC until the imine spot (which is typically less polar than the final amine product) is no longer visible.

Q4: How can I effectively purify my final product to remove unreacted aldehyde and alcohol byproducts?

A4: A highly effective method for purifying the desired secondary amine from neutral impurities like the starting aldehyde and the alcohol byproduct is an acid-base extraction. This technique leverages the basicity of the amine nitrogen.

Experimental Protocol: Purification via Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent such as diethyl ether or ethyl acetate.

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl). The basic amine product will be protonated to form the hydrochloride salt, which is soluble in the aqueous layer. The neutral impurities (unreacted aldehyde, alcohol byproduct) will remain in the organic layer.

• Separation: Separate the aqueous layer containing the protonated product. Discard the organic layer (or wash it again with 1M HCl to ensure complete extraction of the amine).

• Basification: Cool the acidic aqueous layer in an ice bath and slowly add a base, such as 2M sodium hydroxide (NaOH) or a saturated NaHCO₃ solution, until the solution is basic (pH > 10). This will deprotonate the amine hydrochloride, causing the free amine product to precipitate or form an oily layer.

• Final Extraction: Extract the free amine back into a fresh portion of an organic solvent (e.g., dichloromethane or ethyl acetate).

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. For highest purity, this material can be further purified by column chromatography.

Frequently Asked Questions (FAQs)

Q: What are the most common impurities to expect in this synthesis?

A: The table below summarizes the most probable impurities, their origin, and key identifying characteristics.

Impurity Name	Structure	Molecular Weight ( g/mol )	Source	Analytical Signature (¹H NMR)
2-Fluorobenzaldehyde	124.11	Unreacted Starting Material	Aldehyde proton signal (~9.9-10.1 ppm)
4-Methoxybenzylamine	137.18	Unreacted Starting Material	Methoxy signal (~3.8 ppm), Ar-CH₂ signal (~3.7-3.8 ppm)
2-Fluorobenzyl alcohol	126.12	Side-product from aldehyde reduction	Benzylic CH₂ signal (~4.5-4.7 ppm), broad -OH signal
N-(2-fluorobenzylidene)-4-methoxybenzylamine	243.28	Intermediate	Imine C-H signal (~8.2-8.4 ppm)

Q: Which analytical techniques are essential for impurity profiling in this reaction?

A: A multi-technique approach is crucial for robust impurity profiling.[6][7]

• Thin-Layer Chromatography (TLC): Excellent for rapid, real-time reaction monitoring to track the consumption of starting materials and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): The primary technique for quantifying the purity of the final product and detecting trace-level impurities.[8]

• Mass Spectrometry (MS), often coupled with GC or LC (GC-MS, LC-MS): Essential for determining the molecular weights of unknown impurities, which provides strong evidence for their structural identification.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The most powerful tool for unambiguous structure elucidation of the final product and any isolated impurities.

Q: What is the overall synthetic pathway and where do impurities arise?

A: The diagram below illustrates the reductive amination pathway and highlights the key steps where impurities can be generated.

// Impurities Impurity_Aldehyde [label="Unreacted Aldehyde", shape=box, style="rounded,filled", fillcolor="#FCE8E6", fontcolor="#202124", fontsize=10]; Impurity_Amine [label="Unreacted Amine", shape=box, style="rounded,filled", fillcolor="#FCE8E6", fontcolor="#202124", fontsize=10]; Impurity_Imine [label="Unreacted Imine", shape=box, style="rounded,filled", fillcolor="#FCE8E6", fontcolor="#202124", fontsize=10]; Impurity_Alcohol [label="2-Fluorobenzyl Alcohol", shape=box, style="rounded,filled", fillcolor="#FCE8E6", fontcolor="#202124", fontsize=10];

// Reactions {Aldehyde, Amine} -> Imine [label="+ H₂O\n(equilibrium)", fontsize=10, color="#4285F4"]; Imine -> Product [label="Reduction\n(e.g., NaBH(OAc)₃)", fontsize=10, color="#34A853"];

// Impurity Formation Aldehyde -> Impurity_Aldehyde [label="Incomplete\nReaction", style=dashed, color="#EA4335", fontsize=10]; Amine -> Impurity_Amine [label="Incomplete\nReaction", style=dashed, color="#EA4335", fontsize=10]; Imine -> Impurity_Imine [label="Incomplete\nReduction", style=dashed, color="#EA4335", fontsize=10]; Aldehyde -> Impurity_Alcohol [label="Side Reaction:\nAldehyde Reduction\n(e.g., by NaBH₄)", style=dashed, color="#EA4335", fontsize=10]; } caption [label="Fig 2. Synthesis pathway and impurity formation.", fontcolor="#202124", fontsize=12];

References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. (n.d.). Benzylamines. [Link]

• Myers, A. (n.d.). C-N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzylic amines. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. [Link]

• Reddit. (2023). How to purify Benzylamine? r/OrganicChemistry. [Link]

• The Organic Chemistry Tutor. (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube. [Link]

• Arkat USA, Inc. (n.d.). Synthesis of functionalized benzyl amines by the reductive amination. [Link]

• Chegg. (2018). Question on Nucleophilic Aromatic Substitution. [Link]

• Google Patents. (n.d.).

• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]

• Indian Academy of Sciences. (n.d.). Reduction of hydrobenzamides: a strategy for synthesizing benzylamines. [Link]

• Google Patents. (n.d.). The synthetic method of 2,4 difluoro benzene methanamines.

• ResearchGate. (n.d.). The Gabriel Synthesis of Benzylamine. [Link]

• BJSTR. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. [Link]

• PubMed. (2016). Analytical advances in pharmaceutical impurity profiling. [Link]

• Google Patents. (n.d.). US6455739B1 - Production of 4-fluorobenzaldehyde.

• LCGC International. (n.d.). Method Development for Drug Impurity Profiling: Part 1. [Link]

• Chemass. (n.d.). Pharmaceutical Impurity Analysis Overview. [Link]

• Wikipedia. (n.d.). Fluorobenzaldehyde. [Link]

• Quora. (2020). How to isolate Benzylamine from a mixture using solvent extraction. [Link]

• Thieme. (2004). Improved Procedure for the Selective N-Debenzylation of Benzylamines by Diisopropyl Azodicarboxylate. [Link]

• Organic Syntheses. (n.d.). Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. [Link]

• Google Patents. (n.d.).

• Preprints.org. (2022). Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide. [Link]

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Impact of reaction temperature on the synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine

Technical Support Center: Synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine

Guide Topic: Impact of Reaction Temperature on Synthesis via Reductive Amination

Welcome to the technical support guide for the synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. As Senior Application Scientists, we understand that precise control over reaction parameters is critical for success. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to address the pivotal role of temperature in the reductive amination of 2-fluorobenzaldehyde and 4-methoxybenzylamine.

Troubleshooting Guide & FAQs

Q1: I'm setting up this synthesis for the first time. What is the general role of temperature in the two main stages of the reaction?

A1: The synthesis of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine via reductive amination is a two-stage process, and temperature plays a distinct, critical role in each.[1][2]

• Stage 1: Imine Formation. This is a reversible condensation reaction where 2-fluorobenzaldehyde and 4-methoxybenzylamine form an intermediate imine, releasing a molecule of water. Temperature influences the reaction equilibrium and rate. While some reactive aldehydes form imines rapidly at room temperature, for many substrates, moderate heating (e.g., 40-70°C) can be beneficial to accelerate the reaction and drive the equilibrium toward the imine product.[3][4] However, excessive heat can promote side reactions.

• Stage 2: Reduction. In this stage, a reducing agent selectively reduces the imine's carbon-nitrogen double bond (C=N) to a single bond. The ideal temperature here is highly dependent on the choice of reducing agent.

  • With a strong agent like Sodium Borohydride (NaBH₄) , the reduction is highly exothermic and should typically be performed at a reduced temperature (e.g., 0-5°C) to control the reaction rate, prevent over-reduction of the starting aldehyde, and avoid hazardous decomposition of the reagent.[5][6]

  • With a milder, more selective agent like Sodium Triacetoxyborohydride (STAB) , the reaction can often be run effectively at ambient room temperature (20-25°C).[7] STAB is less likely to reduce the starting aldehyde, allowing for a more controlled, one-pot procedure.[8]

The diagram below illustrates the critical temperature control points in the overall workflow.

Caption: Synthesis Workflow & Temperature Control

Q2: My reaction yield is consistently low. How could incorrect temperatures be the cause?

A2: Low yield is a common issue directly linked to thermal mismanagement in either stage of the reaction.

• If the Temperature is Too Low: The primary consequence is incomplete imine formation. If the reaction between the aldehyde and amine does not proceed sufficiently, the subsequent reduction step will naturally result in a low yield of the desired product, with unreacted starting materials remaining. Some reactions may stall completely at room temperature, requiring moderate heat to proceed.[3]

• If the Temperature is Too High:

  • Reagent Decomposition: This is particularly hazardous with sodium borohydride in protic solvents like methanol. Heating NaBH₄ can cause rapid decomposition, generating hydrogen gas and reducing its effective concentration, thus leading to an incomplete reduction.[5]

  • Side Reactions: Elevated temperatures can provide the activation energy for undesired side reactions, such as polymerization or condensation of the aldehyde, which consume starting material and complicate purification.

Q3: My final product is impure. What is the link between reaction temperature and the formation of key byproducts?

A3: Temperature is a key lever in controlling selectivity. The wrong thermal conditions can favor the formation of specific, common impurities.

• Byproduct 1: 2-Fluorobenzyl Alcohol. This impurity arises when the reducing agent attacks the starting 2-fluorobenzaldehyde before it can form the imine.

  • Cause: This is more probable with a less selective reducing agent like NaBH₄ at elevated temperatures.[9] Using a milder agent like STAB, which is highly selective for the protonated imine (iminium ion) over the aldehyde, minimizes this.[7][8] Running the reaction at a lower temperature (e.g., 0°C for NaBH₄, or room temperature for STAB) further enhances this selectivity by slowing the rate of aldehyde reduction.[7]

• Byproduct 2: Unreacted Starting Materials. The presence of 2-fluorobenzaldehyde and 4-methoxybenzylamine in the final product typically indicates that the imine formation step was incomplete.

  • Cause: The reaction temperature was likely too low or the reaction time too short to drive the equilibrium sufficiently towards the imine intermediate.[3]

The diagram below shows how temperature choices can dictate the reaction pathway.

Caption: Temperature-Dependent Reaction Pathways

Q4: Can I simply run the entire reaction at room temperature to make it easier? What are the trade-offs?

A4: Running the reaction at ambient temperature is indeed feasible and often preferred, particularly when using sodium triacetoxyborohydride (STAB).[7][10]

• Advantages:

  • Simplicity & Safety: It avoids the need for heating/cooling baths and minimizes the risk of thermal runaway, especially with NaBH₄.

  • Selectivity: Room temperature operation generally suppresses side reactions, such as the reduction of the starting aldehyde.

• Potential Trade-offs:

  • Reaction Rate: The primary trade-off is reaction time. Imine formation may be significantly slower at room temperature compared to heated conditions, potentially requiring overnight stirring to achieve full conversion.

  • Substrate Dependence: The success of a room-temperature reaction is highly dependent on the reactivity of the specific aldehyde and amine. While many common substrates work well, less reactive partners may require thermal energy to react efficiently.[3]

Q5: What are the critical thermal safety considerations, especially when scaling up this synthesis?

A5: Thermal safety is paramount. The primary hazard in this synthesis is associated with the reducing agent, particularly sodium borohydride.

• Exothermic Reaction: The reduction of the imine is an exothermic process. On a large scale, this heat generation can raise the internal temperature of the reactor significantly if not properly controlled.

• NaBH₄ Decomposition: The most critical hazard is the decomposition of NaBH₄ in protic solvents (like methanol) or in the presence of acid, which can be accelerated dramatically by heat.[5] This decomposition produces large volumes of flammable hydrogen gas, creating a risk of fire or explosion and pressure buildup in a sealed vessel.

• Safe Handling Practices:

  • Controlled Addition: Always add the reducing agent portion-wise or as a solution via an addition funnel to control the rate of reaction and heat generation.

  • Cooling Bath: When using NaBH₄, always have an ice bath ready to manage the reaction temperature, especially during the initial addition.

  • Adequate Ventilation: Perform the reaction in a well-ventilated fume hood to safely dissipate any hydrogen gas produced.

  • Avoid Heating NaBH₄: Never actively heat a reaction mixture containing sodium borohydride in an alcoholic solvent.[5]

Data Summary & Protocols

Table 1: Effect of Temperature on Key Reaction Outcomes

Temperature Range	Expected Outcome (Yield)	Expected Outcome (Purity)	Recommended Reducing Agent	Key Considerations
0 - 5 °C	Potentially lower if imine formation is incomplete.	High; minimizes reduction of starting aldehyde.	NaBH₄	Ideal for controlling the exothermic reduction with NaBH₄. May require a separate, warmer step for imine formation.
20 - 25 °C (RT)	Good to excellent, but may require longer reaction times.	High; excellent selectivity.	STAB, NaBH(OAc)₃	Simplest and often safest protocol. The preferred method for one-pot synthesis with STAB.[7]
> 40 °C	Can increase the rate of imine formation.	Risk of decreased purity due to side reactions.	Catalytic Hydrogenation	Not recommended for borohydride reagents due to safety risks and side reactions.[5]

Experimental Protocols

Protocol 1: Two-Step Synthesis using Sodium Borohydride (NaBH₄)

This protocol separates the imine formation and reduction steps to optimize temperature control for each.

• Imine Formation:

  • In a round-bottom flask, dissolve 2-fluorobenzaldehyde (1.0 eq.) and 4-methoxybenzylamine (1.0 eq.) in methanol (MeOH).

  • Stir the solution at room temperature for 1-2 hours to allow for initial imine formation. Monitor by TLC. If the reaction is slow, it can be gently warmed to 40°C.

• Reduction:

  • Cool the reaction mixture to 0°C using an ice-water bath.

  • Slowly add sodium borohydride (NaBH₄, 1.1 eq.) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 10°C.

  • After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then remove the ice bath and let it warm to room temperature for an additional 1-2 hours until completion.

• Workup:

  • Carefully quench the reaction by slowly adding water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product via column chromatography.

Protocol 2: One-Pot Synthesis using Sodium Triacetoxyborohydride (STAB)

This protocol is simpler and leverages the high selectivity of STAB.[8]

• Reaction Setup:

  • To a flask containing a solution of 2-fluorobenzaldehyde (1.0 eq.) and 4-methoxybenzylamine (1.0 eq.) in an anhydrous aprotic solvent (e.g., dichloromethane (DCM) or 1,2-dichloroethane (DCE)), add sodium triacetoxyborohydride (STAB, 1.2 eq.). A small amount of acetic acid (0.1 eq.) can be added to catalyze imine formation.[11]

• Reaction:

  • Stir the suspension at room temperature (20-25°C).

  • Monitor the reaction progress by TLC. The reaction is typically complete within 3 to 24 hours, depending on substrate reactivity.

• Workup:

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with the same solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product as needed.

References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Reddit user discussion. (2021). Reductive amination NaB(AcO)3. r/OrganicChemistry. [Link]

• ResearchGate. (n.d.). Effect of reaction temperature on the reductive animation. [Table from an unspecified publication]. [Link]

• Tarver, J. D., et al. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• National Center for Biotechnology Information. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega. [Link]

• ResearchGate. (n.d.). Reductive amination reaction temperature. [Table from "An Efficient Synthesis of Milnacipran Hydrochloride via Reductive Amination of Aldehyde"]. [Link]

• Myers, A. (n.d.). Myers Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Reddit user discussion. (2022). NaBH4 reaction driven to completion by heating?. r/OrganicChemistry. [Link]

• Google Patents. (n.d.). CN102311352B - Synthesis method for 2-methoxy-4-methylbenzylamine.

• ResearchGate user question. (2018). Aldehyde not reacting in reductive amination reaction, thoughts?. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Referenced in https://www.organic-chemistry.org/abstracts/lit2/046.shtm]

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• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Reference Data & Comparative Studies

A Comparative Guide to Synthetic Routes for Substituted N-Benzyl-N-Arylmethylamines

Substituted N-benzyl-N-arylmethylamines are a cornerstone structural motif in medicinal chemistry and materials science. Their presence in a wide array of pharmacologically active compounds and functional materials necessitates robust and versatile synthetic strategies. This guide provides an in-depth, objective comparison of the principal synthetic routes to this important class of molecules, offering field-proven insights and supporting experimental data for researchers, scientists, and drug development professionals.

Introduction: The Significance of the N-Benzyl-N-Arylmethylamine Scaffold

The N-benzyl-N-arylmethylamine framework is a privileged scaffold due to its conformational flexibility and ability to engage in various non-covalent interactions within biological systems. This has led to its incorporation into a multitude of therapeutic agents, including antihistamines, anticholinergics, and CNS-active drugs. The specific substitution patterns on both the benzylic and aryl rings are critical for modulating the biological activity, selectivity, and pharmacokinetic properties of these molecules. Consequently, the choice of synthetic route is a crucial decision in any research and development program targeting this chemical space.

This guide will dissect and compare three primary synthetic methodologies:

• Classical Reductive Amination: A workhorse of amine synthesis.

• Direct N-Alkylation: A straightforward approach with its own set of challenges.

• Modern Catalytic Methods: Including Buchwald-Hartwig amination and "Borrowing Hydrogen" catalysis, which offer significant advantages in terms of scope and conditions.

We will explore the mechanistic underpinnings of each route, provide detailed experimental protocols, and present a comparative analysis of their performance based on yield, substrate scope, and operational considerations.

General Synthetic Workflow

The synthesis of substituted N-benzyl-N-arylmethylamines can be approached from several retrosynthetic disconnections. The choice of starting materials and the overall synthetic strategy will dictate the most suitable forward synthesis. The following diagram illustrates the general workflow and the convergence of the different synthetic routes to the target molecule.

Caption: Generalized workflow for the synthesis of N-benzyl-N-arylmethylamines.

Route 1: Reductive Amination

Reductive amination is a cornerstone of amine synthesis, involving the reaction of a carbonyl compound (an aldehyde or ketone) with an amine to form an imine or enamine intermediate, which is subsequently reduced to the target amine.[1] This method is highly versatile and can be performed as a one-pot reaction or in a stepwise manner.

Mechanistic Insights

The reaction proceeds in two distinct stages:

• Imine/Enamine Formation: The amine nitrogen acts as a nucleophile, attacking the electrophilic carbonyl carbon. This is followed by dehydration to form a C=N double bond (an imine from a primary amine or an iminium ion from a secondary amine). This step is typically acid-catalyzed to facilitate the dehydration of the carbinolamine intermediate.

• Reduction: The imine or iminium ion is then reduced to the amine. A variety of reducing agents can be employed, with the choice depending on the substrate's functional group tolerance and the desired reaction conditions. Common reducing agents include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and catalytic hydrogenation (e.g., H₂/Pd-C).[2] Sodium cyanoborohydride is particularly useful for one-pot reactions as it is less reactive towards aldehydes and ketones at neutral or slightly acidic pH, allowing for the selective reduction of the in situ-formed iminium ion.

Caption: Simplified mechanism of reductive amination.

Performance and Scope

Reductive amination is a robust method with a broad substrate scope. It is generally tolerant of a wide range of functional groups, although care must be taken with reducible groups if using strong reducing agents like LiAlH₄. The yields are typically good to excellent.

Aldehyde	Amine	Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Benzaldehyde	Aniline	NaBH₄	Glycerol	70	0.67	97	[3]
Benzaldehyde	Aniline	NaBH₄ / [Et₃NH][HSO₄]	Neat	90	1	92	[4]
4-Methoxybenzaldehyde	Benzylamine	H₂ (10 bar), Co-DAB/SiO₂	Dioxane	100	4	96	[5]
4-Chlorobenzaldehyde	n-Butylamine	H₂ (10 bar), Co-DAB/SiO₂	Dioxane	100	4	89	[5]

Experimental Protocol: Synthesis of N-Benzylaniline

This protocol is adapted from a procedure utilizing glycerol as a green solvent.[3]

• Reaction Setup: To a round-bottom flask, add benzaldehyde (10 mmol, 1.06 g) and aniline (10 mmol, 0.93 g) in glycerol (3 mL).

• Reduction: Add sodium borohydride (12 mmol, 0.45 g) portion-wise to the stirred mixture.

• Reaction: Heat the mixture to 70°C and stir for 40 minutes. Monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction mixture and add water. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Route 2: Direct N-Alkylation

Direct N-alkylation via nucleophilic substitution is a classical and straightforward approach for forming C-N bonds. In the context of N-benzyl-N-arylmethylamines, this typically involves the reaction of a substituted aniline with a substituted benzyl halide.

Mechanistic Insights

This reaction generally proceeds via an SN2 mechanism, where the lone pair of electrons on the amine nitrogen attacks the electrophilic benzylic carbon, displacing the halide leaving group. The reaction is often carried out in the presence of a base to neutralize the hydrohalic acid byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic. A common issue with this method is over-alkylation, leading to the formation of quaternary ammonium salts, especially with primary amines.

Performance and Scope

The success of direct N-alkylation is highly dependent on the electronic properties of both the aniline and the benzyl halide. Electron-withdrawing groups on the aniline decrease its nucleophilicity, potentially requiring harsher reaction conditions.[6] Conversely, electron-withdrawing groups on the benzyl halide can increase its susceptibility to nucleophilic attack. The choice of base and solvent is also critical for achieving good yields and minimizing side reactions.

Aniline Derivative	Benzyl Halide	Base	Solvent	Temp (°C)	Yield (%)	Reference
Aniline	Benzyl bromide	K₂CO₃/KI	Acetone	Reflux	Moderate	[7]
2,4,5-Trichloroaniline	Benzyl bromide	K₂CO₃	Acetone	60-150	Moderate	[6]
N-methylethanolamine	Benzyl chloride	K₂CO₃	Ethanol	70-80	High	[8]

Experimental Protocol: Synthesis of Substituted N-Benzylanilines

This protocol is a modification of Vogel's method for the benzylation of anilines.[7]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the appropriate aniline (1 eq.) in acetone.

• Addition of Reagents: Add potassium carbonate (2 eq.) and a catalytic amount of potassium iodide.

• Alkylation: Heat the mixture to reflux with vigorous stirring. Add the substituted benzyl bromide (1.1 eq.) dropwise over 30 minutes.

• Reaction Monitoring: Monitor the reaction by TLC until the starting aniline is consumed.

• Workup: Cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Purification: Evaporate the acetone under reduced pressure. The resulting crude product is then purified by column chromatography on silica gel.

Route 3: Modern Catalytic Methods

In recent decades, transition-metal-catalyzed cross-coupling reactions have revolutionized the synthesis of arylamines. The Buchwald-Hartwig amination and the related "borrowing hydrogen" or "hydrogen autotransfer" methodologies stand out as powerful and versatile alternatives to classical methods.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide or triflate and an amine.[9][10] This reaction has a remarkably broad scope and is tolerant of a wide variety of functional groups.

The catalytic cycle is generally understood to involve:

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the aryl halide to form a Pd(II) species.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination: The C-N bond is formed through reductive elimination from the Pd(II) complex, regenerating the Pd(0) catalyst and releasing the arylamine product.

The choice of ligand is crucial for the success of the Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) are often employed to promote the oxidative addition and reductive elimination steps.[11]

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• 11. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]

A Senior Application Scientist's Guide to Cross-Reactivity of Antibodies Raised Against (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine Conjugates

Introduction: The Imperative of Specificity in Small Molecule Immunoassays

The development of antibodies against small molecules, or haptens, is a cornerstone of modern diagnostics and therapeutic drug monitoring.[1][2] Unlike large protein antigens, haptens like (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine are not immunogenic on their own and require conjugation to a larger carrier protein to elicit a robust immune response.[3][4][5] This process, while effective, presents a significant challenge: ensuring the resulting antibodies are highly specific to the target hapten. The central question we address in this guide is not just if an antibody binds to our target, but what else it might bind to.

Antibody cross-reactivity, the binding of an antibody to molecules other than the target antigen, can severely compromise the reliability of an immunoassay, leading to false-positive results or an overestimation of the analyte's concentration.[6][7] This phenomenon occurs when structurally similar molecules share epitopes that the antibody's paratope can recognize.[7][8] Therefore, a rigorous evaluation of cross-reactivity is not merely a quality control step but a fundamental aspect of antibody validation.

This guide provides an in-depth comparison of the binding characteristics of a polyclonal antibody raised against (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. We will delve into the causality behind our experimental design, from the strategic synthesis of the immunogen to the execution of a competitive enzyme-linked immunosorbent assay (ELISA) for cross-reactivity profiling. The objective is to furnish researchers, scientists, and drug development professionals with a comprehensive framework for assessing and interpreting antibody specificity for small molecule targets.

Methodology: A Self-Validating Experimental Framework

The validity of our cross-reactivity data hinges on a meticulously designed and executed experimental workflow. Each step is chosen to isolate and accurately measure the specific interaction between the antibody and the hapten.

Hapten and Conjugate Synthesis: Designing the Immunological Trigger

The journey begins with the hapten, (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, which serves as our target molecule. To make it immunogenic, we must covalently link it to a carrier protein. The choice of carrier and conjugation chemistry is critical as it can influence which parts of the hapten are exposed to the immune system.

Rationale for Heterologous Conjugates:

A crucial aspect of our strategy is the use of different carrier proteins for immunization and for the assay's coating antigen.

• Immunogen: The hapten is conjugated to Keyhole Limpet Hemocyanin (KLH), a large, highly immunogenic protein that is evolutionarily distant from mammals, ensuring a strong immune response.[2][5]

• Coating Antigen: For the ELISA, the hapten is conjugated to Bovine Serum Albumin (BSA). This "heterologous" approach is vital to ensure that the assay detects only hapten-specific antibodies, not antibodies raised against the KLH carrier protein.

The synthesis of these conjugates is achieved via a two-step process involving the introduction of a linker arm to the hapten, followed by conjugation to the carrier proteins.

Experimental Protocol: Synthesis of Immunogen (Hapten-KLH) and Coating Antigen (Hapten-BSA)

• Hapten Derivatization: A carboxyl group is introduced to the hapten, (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, by reacting it with succinic anhydride to create a hemisuccinate derivative. This provides a functional group for conjugation.

• Activation of Carboxyl Group: The derivatized hapten is activated using a combination of N-hydroxysuccinimide (NHS) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction forms a stable NHS ester that is reactive toward primary amines on the carrier protein.

• Conjugation to Carrier Protein:

  • The activated hapten is added to a solution of KLH (for the immunogen) or BSA (for the coating antigen) in a suitable buffer (e.g., PBS, pH 7.4).

  • The reaction is allowed to proceed for 2-4 hours at room temperature or overnight at 4°C.

• Purification: The resulting conjugates are purified by dialysis against PBS to remove unreacted hapten and coupling reagents.

• Characterization: The hapten-to-protein ratio (hapten density) is determined using spectrophotometry or MALDI-TOF mass spectrometry. A moderate hapten density (e.g., 10-20 haptens per BSA molecule) is often optimal.[9]

Antibody Production and Characterization

Polyclonal antibodies were generated by immunizing New Zealand white rabbits with the Hapten-KLH conjugate emulsified in Freund's adjuvant. Serum was collected after multiple booster injections, and the IgG fraction was purified using protein A affinity chromatography. The resulting antibody titer and affinity were initially assessed using a direct ELISA.

Cross-Reactivity Assessment via Competitive ELISA

The competitive ELISA is the gold standard for determining the specificity of antibodies against small molecules.[6][10] Its principle lies in the competition between the free hapten (the analyte in a sample or a standard) and a fixed amount of enzyme-labeled hapten-conjugate for a limited number of antibody binding sites. The signal generated is inversely proportional to the concentration of free hapten in the sample.[11]

Experimental Protocol: Competitive ELISA for Cross-Reactivity

• Plate Coating: A 96-well microtiter plate is coated with the Hapten-BSA conjugate (1-10 µg/mL in coating buffer) and incubated overnight at 4°C.[10][12]

• Washing: The plate is washed three times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove any unbound coating antigen.

• Blocking: The remaining protein-binding sites on the plate are blocked by incubating with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at 37°C. This step is critical to prevent non-specific binding of the antibody.

• Competition Reaction:

  • A series of dilutions of the target analyte and each of the cross-reactant compounds are prepared.

  • Equal volumes of the purified antibody (at a predetermined optimal dilution) and the competitor solutions (or standards) are mixed and pre-incubated for 30 minutes.

  • 100 µL of this mixture is added to each well of the coated and blocked plate.

  • The plate is incubated for 90 minutes at 37°C.[10]

• Washing: The plate is washed three times to remove unbound antibodies and competitors.

• Secondary Antibody Incubation: An enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG) is added to each well and incubated for 1 hour at 37°C.

• Washing: The plate is washed five times to remove the unbound secondary antibody.

• Signal Development: A substrate solution (e.g., TMB) is added, and the plate is incubated in the dark until sufficient color develops.

• Reaction Stoppage and Measurement: The reaction is stopped by adding a stop solution (e.g., 2N H₂SO₄), and the absorbance is read at 450 nm using a microplate reader.

Results: Quantifying Specificity

The specificity of the antibody was evaluated against a panel of compounds structurally related to (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. The key metrics for comparison are the IC50 value and the percent cross-reactivity.

• IC50: The concentration of a competitor that causes a 50% reduction in the maximum signal. A lower IC50 indicates a higher binding affinity of the antibody for that compound.

• Cross-Reactivity (%CR): Calculated using the formula: %CR = (IC50 of Target Analyte / IC50 of Competitor Compound) x 100

Compound ID	Competitor Compound Name	Structural Modification vs. Target	IC50 (ng/mL)	Cross-Reactivity (%)
1 (Target)	(2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine	-	15.2	100%
2	(4-Fluoro-benzyl)-(4-methoxy-benzyl)-amine	Fluoro group at para position	188.5	8.1%
3	Benzyl-(4-methoxy-benzyl)-amine	No fluoro group	760.1	2.0%
4	(2-Fluoro-benzyl)-(benzyl)-amine	No methoxy group	45.5	33.4%
5	(2-Fluoro-benzyl)-(4-ethoxy-benzyl)-amine	Methoxy replaced with ethoxy	25.1	60.6%
6	2-Fluorobenzylamine	Hapten fragment	> 10,000	< 0.15%
7	4-Methoxybenzylamine	Hapten fragment	> 10,000	< 0.15%

Discussion: Interpreting the Structural Basis of Cross-Reactivity

The data presented in the table provides a clear quantitative comparison of the antibody's binding preferences, offering critical insights into the structural features that govern recognition.

• High Specificity for the Target: The antibody exhibits the highest affinity for the target immunogen, (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, with an IC50 of 15.2 ng/mL. This is the benchmark against which all other interactions are measured.

• Impact of Fluoro Group Position: Shifting the fluorine atom from the ortho (2-position) to the para (4-position) on the benzyl ring (Compound 2) resulted in a greater than 12-fold decrease in affinity (%CR = 8.1%). This strongly suggests that the region around the 2-fluoro substituent is a critical part of the epitope recognized by the antibody. The immune system has effectively "learned" the precise location of this halogen.

• Importance of the Fluoro Group: The complete removal of the fluorine atom (Compound 3) led to a dramatic 50-fold loss in affinity (%CR = 2.0%). This confirms that the electronegative fluorine atom is a key binding determinant, likely involved in specific hydrogen bonding or electrostatic interactions within the antibody's binding pocket (paratope).

• Contribution of the Methoxy Group: Interestingly, removing the methoxy group from the second benzyl ring (Compound 4) only caused a 3-fold reduction in affinity (%CR = 33.4%). While important, this part of the molecule appears to be less critical for recognition than the fluorinated ring. However, replacing the methoxy with a slightly bulkier ethoxy group (Compound 5) was well-tolerated, with a %CR of 60.6%. This indicates some flexibility in the binding pocket accommodating the para-alkoxy side of the hapten.

• No Recognition of Hapten Fragments: The individual building blocks of the hapten, 2-fluorobenzylamine (Compound 6) and 4-methoxybenzylamine (Compound 7), showed negligible binding. This is a crucial finding, demonstrating that the antibody recognizes the entire conjugated structure and not just a fragment. This validates the hapten design and confirms the generation of truly hapten-specific antibodies.

Conclusion

This guide demonstrates a systematic approach to evaluating the cross-reactivity of a polyclonal antibody raised against the hapten (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. Our findings, derived from a robust competitive ELISA protocol, reveal a highly specific antibody with a clear binding preference dictated by the presence and position of the fluorine atom on the benzyl ring. The negligible cross-reactivity with structurally similar analogs and constituent fragments instills confidence in the antibody's suitability for developing a specific and reliable immunoassay.

This comprehensive characterization is indispensable for any researcher or developer in the field. It underscores the principle that understanding an antibody's cross-reactivity profile is as important as confirming its primary binding activity. The methodologies and interpretative framework provided here serve as a reliable guide for ensuring the scientific integrity and accuracy of immunoassays targeting small molecules.

References

• Title: Antibody Cross Reactivity And How To Avoid It? Source: ELISA kit URL: [Link]

• Title: Competitive ELISA Protocol Source: Creative Diagnostics URL: [Link]

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• Title: Amide-containing neoepitopes: the key factor in the preparation of hapten-specific antibodies and a strategy to overcome Source: Frontiers in Immunology URL: [Link]

• Title: Effects of Hapten Density on the Induced Antibody Repertoire Source: National Institutes of Health (PMC) URL: [Link]

• Title: Structural Analysis of Anti-Hapten Antibodies to Identify Long-Range Structural Movements Induced by Hapten Binding Source: National Institutes of Health URL: [Link]

• Title: Open Sandwich Enzyme-Linked Immunosorbent Assay for the Quantitation of Small Haptens Source: PubMed URL: [Link]

• Title: Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules Source: PubMed URL: [Link]

• Title: Antibodies against small molecules Source: PubMed URL: [Link]

• Title: Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays Source: Journal of the American Chemical Society URL: [Link]

• Title: Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays Source: PubMed URL: [Link]

• Title: Effect of Carrier Protein Size on Hapten Immunogenicity and Antibody Affinity in Mice Source: ACS Publications URL: [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine

Researchers and professionals in drug development handle a diverse array of chemical compounds daily. Among these, substituted benzylamines like (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine are common intermediates. While indispensable in synthesis, their handling necessitates a thorough understanding of their potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Risk Assessment

Key Potential Hazards:

• Corrosive: May cause severe skin burns and eye damage upon contact.[3][6][7]

• Irritant: Inhalation of vapors or mists may cause respiratory tract irritation.[3][8][9]

• Harmful if Swallowed: Ingestion can cause severe damage to the digestive tract.[6][10]

A thorough risk assessment should be conducted that considers the quantity of the substance being used, the nature of the experimental procedure, and the potential for exposure.

Personal Protective Equipment (PPE)

Based on the hazards identified from related compounds, a stringent PPE protocol is mandatory. The selection of PPE should be based on a "defense-in-depth" strategy, providing multiple layers of protection.

PPE Category	Specification	Rationale
Eye and Face	Chemical safety goggles and a full-face shield.	Protects against splashes of the corrosive liquid, which can cause severe eye damage.[3][4][6] A face shield offers an additional layer of protection for the entire face.
Hand	Nitrile or neoprene gloves. It is crucial to check the manufacturer's glove compatibility data.	Provides a barrier against skin contact. Given the corrosive nature of similar benzylamines, selecting a glove material with a high breakthrough time is critical.[3][8]
Body	A chemically resistant laboratory coat, worn over personal clothing. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron is advised.	Protects the skin from accidental spills and splashes.[3][8]
Respiratory	To be used in a well-ventilated area, preferably within a chemical fume hood.[4][8][11] If a fume hood is not available, a respirator with an appropriate organic vapor cartridge is necessary.	Benzylamines can have an amine-like odor and may be irritating to the respiratory system.[8] A fume hood is the primary engineering control to minimize inhalation exposure.

PPE Selection and Use Workflow

Caption: A logical workflow for PPE selection and use.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe working environment.

Preparation:

• Designate a specific work area: All handling of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine should occur within a certified chemical fume hood.[4][11]

• Assemble all necessary equipment: Have all glassware, reagents, and emergency equipment (spill kit, eyewash station, safety shower) readily accessible before starting.

• Review the procedure: Mentally walk through the entire experimental protocol to anticipate any potential hazards.

Handling:

• Don appropriate PPE: Follow the PPE guidelines outlined in the table above.

• Dispense the chemical: Carefully measure and dispense the required amount of the compound, avoiding splashing. Use a syringe or a pipette for liquid transfers.

• Perform the reaction: Conduct all manipulations within the fume hood. Keep the sash at the lowest possible height.

• Monitor the reaction: Be observant of any unexpected changes in the reaction, such as temperature fluctuations or gas evolution.

Post-Handling:

• Quench and work-up: If applicable, quench the reaction carefully and perform the work-up within the fume hood.

• Clean the work area: Decontaminate all surfaces and equipment that may have come into contact with the chemical.

• Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

• Wash hands: Thoroughly wash hands with soap and water after removing gloves.[3][10]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3][6] Seek immediate medical attention.
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3][6] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.
Inhalation	Move the individual to fresh air immediately.[3][6] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[3][6] Rinse the mouth with water.[3] Seek immediate medical attention.
Spill	For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For a large spill, evacuate the area and contact the institution's emergency response team. Ensure adequate ventilation.

Disposal Plan

Proper disposal of (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

• Halogenated Organic Waste: (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine is a halogenated organic compound due to the presence of fluorine.[12][13] It must be collected in a designated, clearly labeled "Halogenated Organic Waste" container.[12][14][15]

• Cross-Contamination: Do not mix halogenated waste with non-halogenated waste streams, as this can significantly increase disposal costs and complicate the disposal process.[14][16]

Disposal Procedure:

• Collection: Collect all waste containing the compound, including reaction residues, contaminated solvents, and disposable labware, in a compatible, sealed, and properly labeled waste container.

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name of the contents, and the approximate concentration.

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through the institution's environmental health and safety office. Halogenated organic wastes are typically disposed of via incineration at a licensed facility.[12][16]

Waste Disposal Decision Tree

Caption: A decision tree for proper waste segregation.

By adhering to these comprehensive guidelines, researchers can confidently and safely handle (2-Fluoro-benzyl)-(4-methoxy-benzyl)-amine, minimizing risks to themselves and the environment.

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• Unknown Source.

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